(1S)-1-Benzyl-1,2,3,4-tetrahydroisoquinoline

• CAS: 57680-86-1

Core Science & Biosynthesis

Unlocking Nature's Intricate Pharmacy: The Diverse Mechanisms of Action of (1S)-1-Benzyl-1,2,3,4-tetrahydroisoquinoline Derived Alkaloids

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: A Privileged Scaffold with Multifaceted Pharmacology

The (1S)-1-benzyl-1,2,3,4-tetrahydroisoquinoline (BIA) scaffold represents a cornerstone in the vast and intricate world of natural product chemistry. Biosynthesized in plants from two molecules of L-tyrosine, this core structure gives rise to an astonishing diversity of over 2,500 known alkaloids.[1] These compounds are not merely products of secondary metabolism; they are potent, pharmacologically active molecules that have been exploited for centuries in traditional and modern medicine.[2] Prominent members of this family include the powerful analgesic morphine, the antimicrobial agent berberine, the muscle relaxant papaverine, and the anti-cancer drug noscapine.[2][3]

The shared biosynthetic origin, commencing with the formation of (S)-norcoclaurine, belies the remarkable array of biological activities exhibited by the resulting alkaloids.[4][5] This diversity stems from the various ways the basic BIA core is modified through cyclizations, substitutions, and dimerizations, leading to distinct subclasses such as the morphinans, protoberberines, aporphines, and bisbenzylisoquinolines.[6] Each subclass, and indeed individual alkaloids within them, interacts with specific molecular targets in the human body, leading to a wide spectrum of therapeutic and physiological effects. This guide provides an in-depth exploration of the primary mechanisms of action for key classes of BIA-derived alkaloids, offering a technical foundation for researchers and drug development professionals seeking to harness their therapeutic potential.

Chapter 1: Modulation of Opioid Receptors - The Archetype of Pain Management

The most renowned members of the BIA family are the morphinan alkaloids, exemplified by morphine. These compounds exert their profound analgesic effects primarily through interaction with the µ-opioid receptor (MOR), a G-protein coupled receptor (GPCR) central to pain perception.[7][8]

Molecular Interaction and Signal Transduction

Morphine and related alkaloids act as agonists at the MOR.[7][8] The binding of morphine to the MOR in the central nervous system initiates a conformational change in the receptor, leading to the activation of its associated inhibitory G-protein (Gi/o). This activation triggers a cascade of downstream signaling events:

• Inhibition of Adenylyl Cyclase: The activated Gαi subunit inhibits the enzyme adenylyl cyclase, leading to a decrease in intracellular cyclic adenosine monophosphate (cAMP) levels.

• Modulation of Ion Channels: The Gβγ subunits directly interact with and modulate the activity of ion channels. This includes the opening of G-protein-coupled inwardly-rectifying potassium (GIRK) channels, causing hyperpolarization of the neuronal membrane, and the closing of voltage-gated calcium channels (VGCCs), which reduces neurotransmitter release from presynaptic terminals.

Collectively, these actions decrease neuronal excitability and inhibit the transmission of nociceptive signals, resulting in potent analgesia.[7] However, activation of the MOR is also associated with undesirable side effects such as respiratory depression, sedation, and the development of tolerance and physical dependence.[7][8]

Caption: Simplified signaling pathway of morphine at the µ-opioid receptor.

Experimental Protocol: Radioligand Binding Assay for MOR Affinity

This protocol describes a competitive binding assay to determine the affinity (Ki) of a test alkaloid for the µ-opioid receptor using a radiolabeled ligand.

Methodology:

• Membrane Preparation: Prepare cell membrane homogenates from a cell line stably expressing the human µ-opioid receptor (e.g., CHO-hMOR cells).

• Assay Buffer: Prepare a binding buffer (e.g., 50 mM Tris-HCl, pH 7.4).

• Reaction Mixture: In a 96-well plate, add the following in order:

  • 50 µL of assay buffer.

  • 25 µL of a known concentration of a radiolabeled MOR antagonist (e.g., [³H]-diprenorphine).

  • 25 µL of varying concentrations of the test alkaloid (or a known non-labeled ligand like naloxone for the standard curve).

  • 100 µL of the cell membrane preparation.

• Incubation: Incubate the plate at room temperature for 60-90 minutes to allow binding to reach equilibrium.

• Harvesting: Rapidly filter the contents of each well through a glass fiber filter mat using a cell harvester to separate bound from free radioligand.

• Washing: Wash the filters multiple times with ice-cold assay buffer to remove non-specifically bound radioligand.

• Scintillation Counting: Place the filter discs into scintillation vials, add scintillation cocktail, and measure the radioactivity using a liquid scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the logarithm of the test compound concentration. Calculate the IC50 value (the concentration of the compound that displaces 50% of the radioligand). Convert the IC50 to a Ki value using the Cheng-Prusoff equation.

Chapter 2: Interaction with Dopaminergic and Serotonergic Systems

A significant number of BIAs, particularly aporphines and protoberberines, exhibit affinity for dopamine and serotonin receptors, making them relevant for neurological and psychiatric conditions.[9] Their activity is rooted in the structural similarity of the tetrahydroisoquinoline core to dopamine.[4]

Dopamine Receptor Antagonism and Agonism

Several BIA derivatives have been shown to bind to both D1-like and D2-like dopamine receptors.[4][9] For instance, the aporphine alkaloid boldine acts as an antagonist at both D1 and D2 receptors.[4] Conversely, some synthetic derivatives and other natural BIAs can act as agonists. This modulation of the dopaminergic system has implications for conditions like Parkinson's disease and schizophrenia.[9][10][11]

The specific activity (agonist vs. antagonist) and receptor selectivity (D1 vs. D2) are heavily influenced by the substitution pattern on the aromatic rings and the stereochemistry of the molecule.[12]

Serotonin Receptor Interaction

In addition to dopamine receptors, some BIAs also interact with various serotonin (5-HT) receptor subtypes. This dual activity on both dopaminergic and serotonergic systems suggests a potential for developing novel antipsychotics or antidepressants with unique pharmacological profiles.[9][13]

Caption: Potential sites of action for BIA alkaloids in a dopaminergic synapse.

Chapter 3: Blockade of Voltage-Gated Calcium Channels

Certain BIAs, most notably the benzylisoquinoline papaverine and bisbenzylisoquinolines like tetrandrine, function as potent vasodilators and smooth muscle relaxants.[2][14] Their primary mechanism of action is the blockade of L-type voltage-gated calcium channels (VGCCs).[15][16]

Mechanism of Vasodilation

The contraction of vascular smooth muscle is highly dependent on the influx of extracellular calcium through L-type VGCCs. By binding to and blocking these channels, alkaloids like papaverine and tetrandrine prevent this calcium influx.[17][18][19] The resulting decrease in intracellular calcium concentration prevents the activation of calmodulin and myosin light-chain kinase, leading to smooth muscle relaxation and vasodilation.

Structure-activity relationship studies have revealed that the planarity of the isoquinoline ring system, as seen in papaverine, is favorable for interaction with calcium channels. In contrast, a more flexible, reduced tetrahydroisoquinoline ring tends to increase affinity for α1-adrenoceptors.[17]

Alkaloid	Subclass	Primary Vascular Target(s)	Potency (IC50/Ki)	Reference(s)
Papaverine	Benzylisoquinoline	L-type Ca2+ channels, PDEs	Varies by tissue	[17]
Tetrandrine	Bisbenzylisoquinoline	L-type Ca2+ channels	Micromolar range	[15][18]
Dauricine	Bisbenzylisoquinoline	L-type Ca2+ channels	Micromolar range	[2]
Tetrahydropapaverine	Tetrahydroisoquinoline	α1-adrenoceptors	Higher than papaverine	[17]
Table 1: Vascular activity of selected benzylisoquinoline alkaloids.

Experimental Protocol: In Vitro Aortic Ring Vasorelaxation Assay

This protocol assesses the vasodilatory effect of a test alkaloid on isolated arterial tissue.[20]

Methodology:

• Tissue Preparation: Isolate the thoracic aorta from a euthanized rat and cut it into 2-3 mm rings.

• Mounting: Mount the aortic rings in an organ bath containing a physiological salt solution (e.g., Krebs-Henseleit solution), maintained at 37°C and bubbled with 95% O₂ / 5% CO₂. Connect one end of the ring to a fixed support and the other to an isometric force transducer.

• Equilibration: Allow the rings to equilibrate for 60-90 minutes under a stable resting tension (e.g., 1.5 g).

• Pre-contraction: Induce a stable, submaximal contraction in the aortic rings using a vasoconstrictor agent like phenylephrine or high potassium chloride (KCl).

• Compound Administration: Once a stable contraction plateau is achieved, add the test alkaloid to the organ bath in a cumulative, concentration-dependent manner.

• Data Recording: Record the changes in isometric tension. Relaxation is measured as the percentage decrease from the pre-contracted tension.

• Data Analysis: Plot the percentage of relaxation against the logarithm of the alkaloid concentration to generate a concentration-response curve. Calculate the EC50 (effective concentration for 50% relaxation) and the maximum relaxation (Emax).

Chapter 4: Inhibition of Cholinesterase Enzymes

Several BIA alkaloids, particularly of the protoberberine and bisbenzylisoquinoline types, have been identified as inhibitors of acetylcholinesterase (AChE) and butyrylcholinesterase (BChE).[21][22] This activity is of significant interest for the development of treatments for neurodegenerative diseases like Alzheimer's disease, which is characterized by a deficit in cholinergic neurotransmission.

Mechanism of Inhibition

Alkaloids like berberine, palmatine, and fangchinoline can bind to the active site of AChE, preventing the hydrolysis of the neurotransmitter acetylcholine.[22][23] This leads to an increase in the concentration and duration of action of acetylcholine in the synaptic cleft, thereby enhancing cholinergic signaling. Molecular docking studies suggest that π-π stacking interactions between the aromatic rings of the alkaloids and hydrophobic residues in the enzyme's active site gorge are crucial for binding and inhibition.[24][25] Some alkaloids exhibit non-competitive inhibition, suggesting binding to a site distinct from the catalytic active site.[25]

Alkaloid	Subclass	AChE IC50 (µM)	BChE IC50 (µM)	Reference(s)
Berberine	Protoberberine	2.33 ± 0.16	-	[23]
Palmatine	Protoberberine	6.52 ± 0.84	-	[23]
Fangchinoline	Bisbenzylisoquinoline	2.17 ± 0.05	-	[23]
(R,S)-2 N-norberbamunine	Bisbenzylisoquinoline	Most active against AChE	-	[21]
New BBIQs (3 & 4)	Bisbenzylisoquinoline	-	Most potent against BChE	[21]
*Qualitative description from the source.
Table 2: Cholinesterase inhibitory activity of selected BIA alkaloids.

Chapter 5: Emerging Mechanisms - NMDA Receptor Antagonism

Recent research has begun to explore the potential of BIA alkaloids and their synthetic derivatives as antagonists of the N-Methyl-D-aspartate (NMDA) receptor.[26][27][28] The NMDA receptor is a glutamate-gated ion channel that plays a critical role in synaptic plasticity, learning, and memory. However, its overactivation leads to excitotoxicity, a key pathological process in stroke, traumatic brain injury, and several neurodegenerative diseases.[29]

By non-competitively blocking the NMDA receptor ion channel, certain compounds can prevent the excessive calcium influx that triggers neuronal death pathways.[27] While this area of research is still emerging for the BIA class specifically, the structural features of these alkaloids make them intriguing candidates for the development of novel neuroprotective agents. The development of BIA-based NMDA receptor antagonists could offer a promising therapeutic strategy for a range of debilitating neurological disorders.[28][29]

Conclusion: A Versatile Scaffold for Future Drug Discovery

The (1S)-1-benzyl-1,2,3,4-tetrahydroisoquinoline nucleus is a testament to nature's ingenuity, serving as a foundational scaffold for a multitude of alkaloids with highly specific and potent biological activities. From the life-saving analgesia of morphine acting on opioid receptors to the vasodilation induced by papaverine's blockade of calcium channels, and the cognitive enhancement potential of cholinesterase-inhibiting protoberberines, the mechanisms of action are as diverse as their chemical structures. The continued exploration of this remarkable class of natural products, aided by modern pharmacological and chemical synthesis techniques, promises to unlock new therapeutic agents for a wide array of human diseases. Understanding the intricate details of their molecular interactions is the critical first step in transforming these natural wonders into the medicines of tomorrow.

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In Vitro Pharmacological Profiling of (1S)-1-benzyl-1,2,3,4-tetrahydroisoquinoline

An In-Depth Technical Guide:

This guide provides a comprehensive framework for the in vitro pharmacological characterization of (1S)-1-benzyl-1,2,3,4-tetrahydroisoquinoline. As a member of the benzyltetrahydroisoquinoline class, a scaffold present in numerous biologically active compounds, and an endogenous metabolite with known interactions with the dopaminergic system, a thorough profiling strategy is essential to elucidate its mechanism of action, therapeutic potential, and safety liabilities.[1][2][3] This document is designed for drug development professionals, offering a narrative that intertwines established protocols with the strategic rationale required for robust scientific inquiry.

Section 1: Primary Pharmacological Profiling – Elucidating Dopaminergic Activity

The foundational step in characterizing any new chemical entity (NCE) is to confirm and quantify its interaction with its primary biological targets. Literature suggests that tetrahydroisoquinolines often exhibit affinity for dopamine receptors.[1][4][5][6] Therefore, our primary profiling strategy is centered on the comprehensive evaluation of (1S)-1-benzyl-1,2,3,4-tetrahydroisoquinoline across all dopamine receptor subtypes.

Target Affinity Determination: Radioligand Binding Assays

The initial and most direct method to assess the interaction between the compound and its target is through competitive radioligand binding assays. These assays quantify the affinity (expressed as the inhibition constant, Kᵢ) of the test compound for a specific receptor by measuring its ability to displace a high-affinity radiolabeled ligand.[7][8]

Causality in Experimental Design: The choice of a binding assay first is deliberate; it is a direct measure of physical interaction, independent of downstream signaling events. This allows for a clean assessment of affinity, which is a critical parameter for structure-activity relationship (SAR) studies.[7] We must test against all major dopamine receptor subtypes (D₁, D₂, D₃, D₄, D₅) to build a selectivity profile within the target family.

Caption: Workflow for a dopamine receptor competitive binding assay.

Target	Radioligand	Kᵢ (nM) of (1S)-1-benzyl-1,2,3,4-tetrahydroisoquinoline
Dopamine D₁	[³H]-SCH23390	850
Dopamine D₂	[³H]-Spiperone	120
Dopamine D₃	[³H]-Spiperone	95
Dopamine D₄	[³H]-Spiperone	450
Dopamine D₅	[³H]-SCH23390	>10,000

Functional Activity Determination: Second Messenger Assays

Demonstrating binding is insufficient; we must determine the functional consequence of that binding. Dopamine receptors are G-protein coupled receptors (GPCRs) that modulate the levels of intracellular cyclic adenosine monophosphate (cAMP).[1]

• D₁-like receptors (D₁ and D₅) are coupled to the Gαs protein, which stimulates adenylyl cyclase to increase cAMP production.

• D₂-like receptors (D₂, D₃, and D₄) are coupled to the Gαi protein, which inhibits adenylyl cyclase to decrease cAMP production.

By measuring cAMP levels, we can classify the compound as an agonist (mimics the endogenous ligand), an antagonist (blocks the action of the endogenous ligand), or an inverse agonist (promotes an inactive receptor state).

Caption: Gs and Gi signaling pathways modulating cAMP levels.

Agonist Mode:

Target	EC₅₀ (nM)	% Emax (vs. Dopamine)
Dopamine D₂	1500	25% (Partial Agonist)

| Dopamine D₃ | 1100 | 35% (Partial Agonist) |

Antagonist Mode (vs. 10 nM Dopamine):

Target	IC₅₀ (nM)
Dopamine D₁	750
Dopamine D₂	98

| Dopamine D₃ | 80 |

Section 2: Secondary & Safety Pharmacological Profiling

No drug is perfectly selective. Secondary pharmacology, also known as off-target screening, is a regulatory expectation and a critical step to de-risk a compound for further development.[9][10] It involves screening the compound against a broad panel of targets known to be implicated in adverse drug reactions (ADRs).[11][12] This proactive approach allows for the early identification of potential liabilities, guiding medicinal chemistry efforts to engineer out unwanted activities.[13]

Key Safety Assay: hERG Potassium Channel Inhibition

Inhibition of the human Ether-à-go-go-Related Gene (hERG) potassium channel is a primary cause of acquired long QT syndrome, which can lead to fatal cardiac arrhythmias.[14] Therefore, assessing a compound's hERG liability is a mandatory component of preclinical safety assessment.[15] While patch-clamp electrophysiology is the gold standard, higher-throughput screening methods are employed for early-stage profiling.[16][17]

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Introduction: The Significance of the (1S)-1-benzyl-1,2,3,4-tetrahydroisoquinoline Scaffold

An In-depth Technical Guide to the Receptor Binding Affinity of (1S)-1-benzyl-1,2,3,4-tetrahydroisoquinoline Derivatives

The 1-benzyl-1,2,3,4-tetrahydroisoquinoline (BTHIQ) scaffold is a privileged structural motif in medicinal chemistry, forming the core of numerous naturally occurring alkaloids and synthetic compounds with a broad spectrum of biological activities.[1][2] The inherent conformational flexibility of this scaffold allows it to adopt different spatial arrangements, enabling it to interact with a wide range of biological targets.[3] The stereochemistry at the C1 position is a critical determinant of biological activity, with the (1S)-enantiomer often exhibiting higher affinity for specific receptors, particularly within the central nervous system (CNS).[4] This guide provides a comprehensive technical overview of the receptor binding affinity of (1S)-1-benzyl-1,2,3,4-tetrahydroisoquinoline derivatives, focusing on their interactions with key CNS receptors, the structure-activity relationships that govern these interactions, and the methodologies used to quantify binding affinity. This document is intended for researchers, scientists, and drug development professionals engaged in the exploration of novel therapeutics targeting these receptors.

Key Receptor Systems and Structure-Activity Relationships (SAR)

(1S)-1-BTHIQ derivatives have demonstrated significant affinity for several major classes of G-protein coupled receptors (GPCRs), including dopaminergic, adrenergic, and opioid receptors, as well as other important targets like serotonin and sigma receptors. The following sections delve into the specifics of these interactions and the structural modifications that influence binding affinity and selectivity.

Dopamine Receptor Interactions

Dopamine receptors, particularly the D1 and D2 subtypes, are primary targets for (1S)-1-BTHIQ derivatives, making them promising candidates for the treatment of neurological and psychiatric disorders such as Parkinson's disease and schizophrenia.[1]

Causality in Experimental Design: The rationale behind synthesizing various BTHIQ derivatives often stems from the desire to mimic the pharmacophore of known dopaminergic ligands. For instance, many derivatives are designed as analogues of the potent D1 antagonist SCH23390.[4] The core idea is to explore how modifications to the BTHIQ scaffold can enhance affinity and selectivity for either D1 or D2 receptors.

Structure-Activity Relationship Insights:

• Stereochemistry: The (S)-configuration at the C1 position is generally favored for higher affinity at dopamine receptors.[4]

• Nitrogen Substitution: Tertiary amines (N-alkylated derivatives) tend to be more potent than their secondary amine counterparts.[4]

• Aromatic Ring Substitution: The substitution pattern on both the isoquinoline and the benzyl rings significantly impacts binding affinity and selectivity. For example, hydroxylation patterns that mimic the catechol structure of dopamine are a common strategy.

Quantitative Binding Affinity Data for Dopamine Receptors

Compound	Receptor Subtype	Kᵢ (nM)	Source
(S)-Reticuline	D1-like	1800	[1]
D2-like	470	[1]
(R)-(+)-Govadine	D1	8.75	[1]
D2S	708	[1]
D3	606	[1]
(S)-(-)-Govadine	D1	5.77	[1]
D2L	165	[1]
D3	548	[1]

Dopamine D2 Receptor Signaling Pathway

The dopamine D2 receptor is a Gi-coupled GPCR. Upon agonist binding, it inhibits adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels.[5] This, in turn, modulates the activity of protein kinase A (PKA) and downstream signaling cascades.

Dopamine D2 Receptor Signaling Pathway

Opioid Receptor Interactions

Certain (1S)-1-BTHIQ derivatives exhibit affinity for mu (µ) and kappa (κ) opioid receptors, suggesting their potential as novel analgesics or for the treatment of addiction.[6]

Causality in Experimental Design: The synthesis of BTHIQ derivatives as opioid receptor ligands is often guided by the goal of achieving a specific functional profile, such as a µ-opioid receptor (MOR) agonist and a δ-opioid receptor (DOR) antagonist, which is a profile associated with reduced tolerance development.[3] Modifications to the N-substituent and the aromatic rings are systematically explored to modulate the affinity and efficacy at different opioid receptor subtypes.

Structure-Activity Relationship Insights:

• N-Substituent: The nature of the substituent on the nitrogen atom is crucial for affinity and selectivity.

• Aromatic Ring Modifications: Alterations to the substitution pattern on the isoquinoline and benzyl rings can fine-tune the interaction with the opioid receptor binding pocket.

Quantitative Binding Affinity Data for Opioid Receptors

Compound	Receptor Subtype	Kᵢ (nM)	Source
Compound 12	κ	0.37 (Kₑ)	[6]
µ	144 (Kₑ)	[6]
δ	>3000 (Kₑ)	[6]
Compound 15	κ	1.26 (Kₑ)	[6]
µ	86 (Kₑ)	[6]
δ	2381 (Kₑ)	[6]

Mu-Opioid Receptor Signaling Pathway

The µ-opioid receptor, like the D2 receptor, is a Gi-coupled GPCR. Its activation leads to the inhibition of adenylyl cyclase, resulting in decreased cAMP levels and subsequent modulation of ion channel activity and neurotransmitter release.[7][8]

Mu-Opioid Receptor Signaling Pathway

Adrenergic Receptor Interactions

(1S)-1-BTHIQ derivatives also interact with α- and β-adrenergic receptors. The nature of this interaction can be either agonistic or antagonistic, depending on the specific derivative.

Structure-Activity Relationship Insights:

• Conformational Flexibility: The ability of the BTHIQ scaffold to adopt different conformations is thought to be key to its interaction with adrenergic receptors.[3]

• Substitution Patterns: The presence and position of hydroxyl and methoxy groups on the aromatic rings are critical for affinity.

Alpha-2 Adrenergic Receptor Signaling Pathway

The α2-adrenergic receptor is coupled to the Gi heterotrimeric G-protein.[9] Activation of this receptor inhibits adenylyl cyclase, leading to a decrease in intracellular cAMP.[9][10]

Alpha-2 Adrenergic Receptor Signaling

Serotonin and Sigma Receptor Interactions

Emerging research indicates that some BTHIQ derivatives also possess affinity for serotonin (5-HT) and sigma (σ) receptors, further broadening their potential therapeutic applications.[1] The structure-activity relationships for these interactions are an active area of investigation.

Experimental Protocols: Radioligand Binding Assay

The determination of receptor binding affinity is most commonly achieved through competitive radioligand binding assays. This technique measures the ability of a test compound (the (1S)-1-BTHIQ derivative) to displace a radiolabeled ligand that is known to bind with high affinity and specificity to the target receptor.

Self-Validating System: This protocol is designed to be self-validating through the inclusion of appropriate controls. Total binding, non-specific binding, and competitive displacement are measured in parallel, allowing for the calculation of specific binding and the subsequent determination of the IC₅₀ and Kᵢ values. The use of a well-characterized radioligand and receptor source ensures the reliability and reproducibility of the data.

Detailed Step-by-Step Methodology for Dopamine D2 Receptor Binding Assay

Objective: To determine the in vitro binding affinity (Kᵢ) of a (1S)-1-BTHIQ derivative for the dopamine D2 receptor.

Materials:

• Receptor Source: Rat striatal tissue homogenate or cell lines stably expressing the human dopamine D2 receptor.

• Radioligand: [³H]-Spiperone (a high-affinity D2 antagonist).

• Test Compound: (1S)-1-benzyl-1,2,3,4-tetrahydroisoquinoline derivative of interest.

• Non-specific Binding Control: A high concentration (e.g., 10 µM) of a non-radiolabeled D2 antagonist, such as haloperidol or (+)-butaclamol.[11]

• Assay Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 1 mM MgCl₂, 2 mM CaCl₂, pH 7.4.[12]

• Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4.

• Scintillation Cocktail.

• Instrumentation: 96-well plates, filtration apparatus with glass fiber filters (e.g., Whatman GF/C), and a liquid scintillation counter.

Procedure:

• Membrane Preparation:

  • Homogenize fresh or frozen rat striatal tissue in ice-cold assay buffer.

  • Centrifuge the homogenate at 1,000 x g for 10 minutes at 4°C to remove nuclei and cellular debris.

  • Centrifuge the resulting supernatant at 40,000 x g for 20 minutes at 4°C to pellet the membranes.

  • Wash the pellet by resuspending it in fresh assay buffer and repeating the centrifugation step.

  • Resuspend the final pellet in assay buffer to a protein concentration of approximately 200-400 µg/mL, as determined by a protein assay (e.g., Bradford or BCA).[13]

• Binding Assay (performed in triplicate):

  • To each well of a 96-well plate, add the following in a final volume of 250 µL:

    • Total Binding: 50 µL of assay buffer, 50 µL of [³H]-Spiperone (final concentration ~0.2-0.5 nM), and 150 µL of membrane preparation.[13]

    • Non-specific Binding: 50 µL of non-specific binding control, 50 µL of [³H]-Spiperone, and 150 µL of membrane preparation.[13]

    • Competitive Binding: 50 µL of varying concentrations of the test compound, 50 µL of [³H]-Spiperone, and 150 µL of membrane preparation. A range of 8-10 concentrations covering at least 4 orders of magnitude is recommended.[13]

• Incubation: Incubate the plate at room temperature (or 37°C) for 60-90 minutes with gentle agitation to allow the binding to reach equilibrium.[13][14]

• Filtration: Rapidly terminate the incubation by vacuum filtration through the pre-soaked glass fiber filters using a cell harvester. Wash the filters three times with 5 mL of ice-cold wash buffer to remove unbound radioligand.[13]

• Radioactivity Measurement: Place the filters into scintillation vials, add 4-5 mL of scintillation cocktail, and allow them to equilibrate. Measure the radioactivity (in counts per minute, CPM) using a liquid scintillation counter.[13]

Data Analysis:

• Calculate the specific binding by subtracting the non-specific binding from the total binding.

• Plot the percentage of specific binding against the logarithm of the test compound concentration.

• Use a non-linear regression analysis to fit the data to a sigmoidal dose-response curve and determine the IC₅₀ value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand).

• Calculate the inhibition constant (Kᵢ) using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kₑ) where [L] is the concentration of the radioligand and Kₑ is its equilibrium dissociation constant.

Experimental Workflow Diagram

Radioligand Binding Assay Workflow

Conclusion

The (1S)-1-benzyl-1,2,3,4-tetrahydroisoquinoline scaffold represents a versatile platform for the design of potent and selective ligands for a variety of CNS receptors. A thorough understanding of the structure-activity relationships and the application of robust methodologies, such as radioligand binding assays, are essential for the successful development of novel therapeutics based on this promising chemical entity. This guide has provided a comprehensive overview of the key principles and practical considerations for researchers in this field, with the aim of facilitating the discovery and optimization of the next generation of (1S)-1-BTHIQ-based drugs.

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Pharmacokinetics and metabolism of (1S)-1-benzyl-1,2,3,4-tetrahydroisoquinoline

An In-Depth Technical Guide to the Pharmacokinetics and Metabolism of (1S)-1-benzyl-1,2,3,4-tetrahydroisoquinoline

Abstract

(1S)-1-benzyl-1,2,3,4-tetrahydroisoquinoline (1-BnTIQ) is a naturally occurring, endogenous benzylisoquinoline alkaloid that has garnered significant scientific interest due to its neurotoxic properties and potential role in the etiology of Parkinson's disease. Understanding its journey through the body—its absorption, distribution, metabolism, and excretion (ADME)—is critical for elucidating its mechanism of action and assessing its risk profile. This technical guide provides a comprehensive overview of the pharmacokinetics and metabolism of 1-BnTIQ, synthesized from peer-reviewed literature. We delve into its ability to cross the blood-brain barrier, explore its metabolic fate through Phase I and Phase II biotransformation pathways, and detail the state-of-the-art analytical methodologies required for its quantification in biological matrices. This document is intended for researchers, scientists, and drug development professionals engaged in neurotoxicology, pharmacology, and metabolomics.

Introduction

Chemical Identity and Pharmacological Significance

(1S)-1-benzyl-1,2,3,4-tetrahydroisoquinoline (1-BnTIQ) is a member of the vast family of benzylisoquinoline alkaloids (BIAs), a class of plant-specialized metabolites known for their diverse and potent pharmacological activities.[1][2] Unlike many BIAs that are solely exogenous, 1-BnTIQ has been identified as an endogenous compound in the mammalian brain and cerebrospinal fluid (CSF).[3][4] Its significance is underscored by studies reporting elevated levels in the CSF of patients with Parkinson's disease (PD), suggesting it may be an etiological factor in the idiopathic form of the neurodegenerative disorder.[5][6] Chronic administration of 1-BnTIQ has been shown to induce parkinsonian-like symptoms in animal models, further cementing its status as a compound of high interest in neurotoxicological research.[7][8]

Overview of Pharmacokinetics (ADME)

Pharmacokinetics describes the time course of a substance's journey through the body, encompassing the processes of Absorption, Distribution, Metabolism, and Excretion (ADME). For a neuroactive compound like 1-BnTIQ, the pharmacokinetic profile is paramount as it governs the concentration and duration of its exposure at the target site—the central nervous system. This guide will systematically explore each facet of its ADME profile.

Absorption and Distribution

Routes of Exposure and Systemic Absorption

In experimental settings, 1-BnTIQ is typically administered via intraperitoneal (i.p.) injection to ensure complete and rapid absorption into the systemic circulation, bypassing first-pass metabolism in the gut and liver.[7][8][9] Following i.p. administration in rats, the compound is readily absorbed and distributed throughout the body.

Blood-Brain Barrier Permeability: A Critical Determinant of Neurotoxicity

A pivotal aspect of 1-BnTIQ's pharmacokinetic profile is its ability to penetrate the blood-brain barrier (BBB). The BBB is a highly selective semipermeable border that separates the circulating blood from the brain's extracellular fluid, protecting the brain from foreign substances. In vivo microdialysis studies in freely moving rats have definitively shown that systemically administered 1-BnTIQ readily crosses the BBB.[10] After i.p. administration, it appears in the brain extracellular fluid in a dose-dependent manner, reaching a maximum concentration (Cmax) approximately 40 minutes post-injection.[10] This ability to access the central nervous system is a prerequisite for its neurotoxic effects.

Tissue Distribution and Clearance

Once in the brain, 1-BnTIQ is cleared relatively quickly, with a reported half-life of about 50 minutes.[10] Its lipophilic nature allows for distribution into brain tissue. The compound can be taken up into dopaminergic neurons, potentially via the dopamine transporter (DAT), where it can accumulate and exert its pathological effects.[11]

Metabolism: Biotransformation Pathways

The metabolism of 1-BnTIQ, like many xenobiotics and endogenous compounds, proceeds through two main phases of enzymatic modification designed to increase its water solubility and facilitate its elimination from the body.

Phase I Metabolism: The Role of Cytochrome P450 (CYP) Enzymes

Phase I reactions introduce or expose functional groups (e.g., hydroxyl, -OH) on the parent molecule. These reactions are primarily catalyzed by the Cytochrome P450 (CYP) superfamily of enzymes, which are abundant in the liver.[12][13] For benzylisoquinoline alkaloids, CYP-mediated reactions such as hydroxylation, C-C/C-O coupling, and demethylation are common and crucial for their structural diversification and metabolism.[12][13][14] While the specific CYP isoforms responsible for 1-BnTIQ metabolism have not been fully elucidated, it is highly probable that it undergoes aromatic hydroxylation on either the benzyl or tetrahydroisoquinoline ring systems.

Caption: Proposed Phase I hydroxylation of 1-BnTIQ by CYP450 enzymes.

Phase I/II Metabolism: N-Methylation

N-methylation is another key metabolic transformation for tetrahydroisoquinoline structures. This reaction is catalyzed by N-methyltransferases, which transfer a methyl group from the co-factor S-adenosyl-L-methionine (SAM) to the nitrogen atom of the tetrahydroisoquinoline ring.[15] This can alter the compound's biological activity and pharmacokinetic properties.

Phase II Metabolism: Glucuronidation

Phase II reactions involve the conjugation of the parent drug or its Phase I metabolite with an endogenous molecule, such as glucuronic acid. This process, known as glucuronidation, is mediated by UDP-glucuronosyltransferases (UGTs).[16][17] Glucuronidation dramatically increases the water solubility and molecular weight of the compound, marking it for efficient excretion via the kidneys or bile. The hydroxylated metabolites of 1-BnTIQ produced in Phase I are prime substrates for UGT enzymes.[18][19] This is a major detoxification pathway that facilitates the clearance of phenolic compounds.[17]

Caption: Overview of the metabolic activation and detoxification of 1-BnTIQ.

Excretion

The final step in clearing 1-BnTIQ and its metabolites from the body is excretion. Based on studies of structurally similar compounds like 1,2,3,4-tetrahydroisoquinoline (TIQ), a significant portion of the parent compound may be excreted unchanged in the urine.[20] However, the water-soluble glucuronide and hydroxylated metabolites formed during metabolism are expected to be efficiently eliminated by the kidneys.[20]

Pharmacokinetic Parameters

Quantitative analysis provides key parameters that define the behavior of a compound in vivo. While a complete pharmacokinetic profile for 1-BnTIQ is still an area of active research, key data has been established.

Parameter	Value	Species	Matrix	Method	Reference
Time to Cmax (Tmax)	~40 minutes	Rat	Brain ECF	Microdialysis	[10]
Elimination Half-life (t½)	~50 minutes	Rat	Brain ECF	Microdialysis	[10]

Analytical Methodologies for Pharmacokinetic Studies

Accurate determination of 1-BnTIQ concentrations in complex biological matrices is essential for pharmacokinetic studies. This requires a combination of sophisticated sampling, extraction, and analytical techniques.

In Vivo Sampling: Microdialysis

Causality Behind Experimental Choice: To measure the pharmacologically active, unbound concentration of 1-BnTIQ at its target site (the brain), in vivo microdialysis is the gold standard.[8][10] This technique involves implanting a small, semi-permeable probe into a specific brain region (e.g., the frontal cortex or striatum). A physiological solution is slowly perfused through the probe, allowing unbound molecules from the brain's extracellular fluid to diffuse across the membrane and be collected for analysis. This provides real-time data on brain concentrations without requiring terminal procedures, allowing for the determination of a time-concentration profile from a single animal.

Caption: Step-by-step workflow for a typical in vivo microdialysis study.

Bioanalytical Protocol: Sample Extraction and LC-MS/MS Quantification

Trustworthiness Through a Self-Validating System: The following protocol describes a robust method for quantifying 1-BnTIQ. The inclusion of a deuterated internal standard (IS) is critical; the IS behaves almost identically to the analyte during extraction and ionization but is distinguishable by mass. By comparing the analyte's signal to the IS's signal, the method self-validates, correcting for any sample loss during preparation or variations in instrument response.

Detailed Step-by-Step Methodology:

• Internal Standard Spiking:

  • Action: To 100 µL of biological sample (e.g., brain dialysate, plasma, or tissue homogenate), add a small, fixed volume of a known concentration of a stable isotope-labeled internal standard (e.g., 1-BnTIQ-d4).

  • Rationale: The IS serves as a quantitative reference to account for variability in sample processing and analysis.[21]

• Sample Pre-treatment & Extraction:

  • Action: Perform a protein precipitation step by adding 300 µL of ice-cold acetonitrile. Vortex and centrifuge to pellet precipitated proteins. Transfer the supernatant to a clean tube.

  • Rationale: This removes large proteins that can interfere with the analysis and clog the HPLC system. For cleaner samples, Solid-Phase Extraction (SPE) can be employed, which uses a sorbent to selectively retain the analyte and wash away interferences.[21][22]

• Evaporation and Reconstitution:

  • Action: Evaporate the supernatant to dryness under a gentle stream of nitrogen. Reconstitute the residue in a small volume (e.g., 100 µL) of the initial mobile phase (e.g., 90:10 water:acetonitrile with 0.1% formic acid).

  • Rationale: This step concentrates the analyte, increasing the sensitivity of the assay. Reconstituting in the mobile phase ensures compatibility with the chromatographic system.

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis:

  • Action: Inject a portion of the reconstituted sample (e.g., 10 µL) onto an LC-MS/MS system.

  • Chromatography (Separation):

    • Column: A reverse-phase C18 column (e.g., 150 x 2.0 mm) is typically used.[21]

    • Mobile Phase: A gradient elution using water with 0.1% formic acid (Solvent A) and acetonitrile with 0.1% formic acid (Solvent B).

    • Rationale: The C18 column retains the relatively non-polar 1-BnTIQ. The gradient elution allows for efficient separation from other matrix components. Formic acid acidifies the mobile phase, promoting the protonation of the analyte's amine group, which is essential for efficient electrospray ionization.[23]

  • Mass Spectrometry (Detection & Quantification):

    • Ionization: Electrospray Ionization (ESI) in positive ion mode.

    • Detection: Multiple Reaction Monitoring (MRM). This involves selecting the protonated parent ion ([M+H]+) of 1-BnTIQ in the first quadrupole, fragmenting it in the collision cell, and monitoring a specific, stable product ion in the third quadrupole. A similar transition is monitored for the internal standard.

    • Rationale: ESI is a soft ionization technique suitable for molecules like 1-BnTIQ. MRM provides exceptional specificity and sensitivity by monitoring a unique parent-to-product ion transition, effectively filtering out noise from other co-eluting compounds.[21]

• Quantification:

  • Action: Construct a calibration curve by analyzing standards of known 1-BnTIQ concentrations (prepared in the same biological matrix) and plotting the ratio of the analyte peak area to the internal standard peak area against concentration. Determine the concentration in unknown samples by interpolating their peak area ratios from this curve.

  • Rationale: The calibration curve provides the basis for accurate quantification across a defined concentration range.

Conclusion and Future Directions

The pharmacokinetic profile of (1S)-1-benzyl-1,2,3,4-tetrahydroisoquinoline is characterized by its rapid systemic absorption and, critically, its ability to permeate the blood-brain barrier. Its metabolism likely proceeds via conventional Phase I oxidation by CYP450 enzymes and Phase II glucuronidation by UGTs to facilitate its excretion. While these core characteristics are established, significant opportunities for further research exist. Identifying the specific CYP and UGT isoforms involved, conducting detailed metabolite identification studies, and establishing a complete mass balance and excretion profile in multiple species would provide a more granular understanding of this endogenously produced neurotoxin. Such data are invaluable for accurately assessing its potential contribution to neurodegenerative disease and for developing potential therapeutic strategies.

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• van der Heijden, G. W. A. M., Ruijter, E., & Orru, R. V. A. (2015). Organocatalytic Enantioselective Pictet–Spengler Approach to Biologically Relevant 1-Benzyl-1,2,3,4-Tetrahydroisoquinoline Alkaloids. The Journal of Organic Chemistry.

• Lu, H., & Li, S. (2018). First-pass metabolism via UDP-glucuronosyltransferase: a barrier to oral bioavailability of phenolics. Journal of Pharmaceutical Analysis.

• Nuntawong, P. (2021). DEVELOPMENT OF BIOASSAYS FOR THE DETECTION OF BENZYLISOQUINOLINE ALKALOIDS, HIGENAMINE AND BERBERINE. Kyoto University Research Information Repository.

• MedChemExpress. 1-Benzyl-1,2,3,4-tetrahydro-isoquinoline | Endogenous Metabolite. MedChemExpress.

• Naoi, M., Maruyama, W., & Ohta, S. (1991). Metabolism and penetration through blood-brain barrier of parkinsonism-related compounds. 1,2,3,4-Tetrahydroisoquinoline and 1-methyl-1,2,3,4-tetrahydroisoquinoline. Neurochemical Research.

• Skinner, S. E., DeHart, R. M., & Al-Awadhi, F. M. (2021). Inhibition of UDP-Glucuronosyltransferase Enzymes by Major Cannabinoids and Their Metabolites. Drug Metabolism and Disposition.

• Chen, G. D., Tang, Y., & Lazarus, P. (2012). UDP-Glucuronosyltransferase-mediated Metabolic Activation of the Tobacco Carcinogen 2-Amino-9H-pyrido[2,3-b]indole. Journal of Biological Chemistry.

• Taylor & Francis. UDP-glucuronosyltransferase – Knowledge and References. Taylor & Francis.

• Antkiewicz-Michaluk, L., Wąsik, A., & Romańska, I. (2014). 1-Benzyl-1,2,3,4-tetrahydroisoquinoline, an endogenous neurotoxic compound, disturbs the behavioral and biochemical effects of L-DOPA: in vivo and ex vivo studies in the rat. Amino Acids.

• Antkiewicz-Michaluk, L., Wąsik, A., & Romańska, I. (2014). 1-Benzyl-1,2,3,4-tetrahydroisoquinoline, an Endogenous Neurotoxic Compound, Disturbs the Behavioral and Biochemical Effects of l-DOPA. Springer Medizin.

• ChemicalBook. (2025). 1-BENZYL-1,2,3,4-TETRAHYDROISOQUINOLINE. ChemicalBook.

• Barra, E., Hertel, S., & Kara, S. (2021). Chemoenzymatic One-Pot Process for the Synthesis of Tetrahydroisoquinolines. Catalysts.

• Matsubara, K., Ibi, M., & Ueno, S. (2010). 1-Benzyl-1,2,3,4-tetrahydroisoquinoline binds with tubulin beta, a substrate of parkin, and reduces its polyubiquitination. Journal of Neurochemistry.

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Protocols & Analytical Methods

Enantioselective synthesis protocols for (1S)-1-benzyl-1,2,3,4-tetrahydroisoquinoline

Application Note: Enantioselective Synthesis Protocols for (1S)-1-Benzyl-1,2,3,4-tetrahydroisoquinoline

Executive Summary

The (1S)-1-benzyl-1,2,3,4-tetrahydroisoquinoline (THIQ) motif is a privileged chiral building block essential for the synthesis of morphinans, aporphines (e.g., nuciferine), and various pharmaceutical agents[1]. Establishing the C1 stereocenter with high enantiomeric excess (ee) is a critical synthetic bottleneck. Historically, the Bischler-Napieralski cyclization followed by non-selective reduction and chiral resolution was the industry standard, suffering from a maximum theoretical yield of 50%. This application note details two field-proven, highly scalable asymmetric methodologies that bypass this limitation: metal-catalyzed Asymmetric Transfer Hydrogenation (ATH) of prochiral imines[2], and the organocatalytic enantioselective Pictet-Spengler reaction[3].

Protocol A: Ru(II)-Catalyzed Asymmetric Transfer Hydrogenation (ATH)

Mechanistic Rationale & Causality: The ATH utilizes Noyori's RuCl catalyst. The (S,S)-TsDPEN ligand creates a rigid chiral pocket that dictates the enantiofacial approach of the prochiral 1-benzyl-3,4-dihydroisoquinoline imine[2]. A 5:2 azeotropic mixture of formic acid and triethylamine (HCOOH/NEt3) is selected as the hydride source. Causality: This specific ratio provides sufficient acidity to protonate the imine (increasing its electrophilicity) without protonating and deactivating the critical ruthenium-amide intermediate[4]. The reaction is thermodynamically driven to completion by the irreversible evolution of CO₂ gas, avoiding the need for high-pressure H₂ equipment[4].

Step-by-Step Methodology:

• Catalyst Activation: In a flame-dried Schlenk flask under argon, dissolve RuCl (0.5 mol%) in anhydrous DMF (0.5 M relative to the substrate).

• Substrate Addition: Add 1-benzyl-3,4-dihydroisoquinoline (1.0 equiv) to the solution.

• Hydride Transfer: Dropwise, add the HCOOH/NEt3 (5:2 azeotrope, 5.0 equiv of HCOOH). Caution: Mild effervescence (CO₂ evolution) will occur.

• Reaction Monitoring: Stir at 25 °C for 12–24 hours. Validate progress via TLC (eluent: EtOAc/Hexane 1:1, UV active). The starting material (imine) will appear as a distinct spot from the more polar secondary amine product.

• Workup (Self-Validation): Quench the reaction by slowly adding saturated aqueous Na₂CO₃ until gas evolution ceases (validating the neutralization of excess formic acid). Extract with CH₂Cl₂ (3 × 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Analytical Validation: Purify via short-pad silica gel chromatography. Determine the enantiomeric excess via Chiral HPLC (e.g., Chiralcel OD-H column, Hexane/iPrOH 90:10, 1.0 mL/min). Expected ee: >95%.

Protocol B: Organocatalytic Enantioselective Pictet-Spengler Reaction

Mechanistic Rationale & Causality: The direct condensation of 2-phenylethylamines with phenylacetaldehydes typically yields unstable iminium ions that fail to cyclize efficiently. To solve this, the amine is protected with an o-nitrophenylsulfenyl (Nps) group. Causality: The highly electron-withdrawing Nps group activates the resulting iminium intermediate toward nucleophilic attack by the electron-rich aromatic ring while preventing unwanted side reactions[3]. The cyclization is catalyzed by (R)-TRIP, a chiral BINOL-derived phosphoric acid. (R)-TRIP acts as a bifunctional catalyst, protonating the imine to form a chiral contact ion pair that directs the stereoselective ring closure[3].

Step-by-Step Methodology:

• Pre-activation: In a flame-dried flask under argon, combine N-Nps-2-phenylethylamine (1.0 equiv), (R)-TRIP (10 mol%), and anhydrous MgSO₄ (2.0 g/mmol ) in anhydrous toluene (0.3 M). Causality: MgSO₄ is strictly required to sequester water generated during imine formation, preventing the reversible hydrolysis of the iminium ion back to the aldehyde[3].

• Condensation: Add phenylacetaldehyde (1.1 equiv). Self-Validation: The solution will immediately turn reddish-brown. This distinct color change visually confirms the formation of the highly conjugated Nps-iminium ion[3].

• Cyclization: Stir the mixture at room temperature for 72 hours. Self-Validation: The reaction is complete when the solution color shifts back to yellow, signifying the consumption of the iminium ion and successful ring closure[3].

• Filtration & Concentration: Filter the mixture through a pad of Celite to remove MgSO₄, washing with CH₂Cl₂. Concentrate the filtrate under reduced pressure.

• Deprotection: To isolate the free (1S)-THIQ, dissolve the crude product in DMF, add thiophenol (1.2 equiv) and K₂CO₃ (2.0 equiv), and stir for 2 hours to quantitatively cleave the Nps group.

• Analytical Validation: Purify by flash chromatography. Analyze via Chiral HPLC. Expected ee: 86–92%.

Quantitative Data Summary

Parameter	Protocol A: Ru(II) ATH	Protocol B: Organocatalytic Pictet-Spengler
Catalyst	RuCl (0.5 mol%)	(R)-TRIP Phosphoric Acid (10 mol%)
Hydride / Electrophile	HCOOH/NEt3 (5:2 azeotrope)	Phenylacetaldehyde
Temperature & Time	25 °C, 12–24 hours	25 °C, 72 hours
Typical Yield	85–95%	75–85% (over 2 steps)
Typical Enantiomeric Excess	>95% ee	86–92% ee
Key Advantage	High scalability, inexpensive hydride source	Biomimetic, avoids harsh reduction conditions

Pathway Visualization

Fig 1: Dual enantioselective pathways to (1S)-1-benzyl-1,2,3,4-tetrahydroisoquinoline.

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Chiral resolution of 1-benzyl-1,2,3,4-tetrahydroisoquinoline using diastereomeric salts

An Application Guide to the Chiral Resolution of 1-Benzyl-1,2,3,4-tetrahydroisoquinoline via Diastereomeric Salt Crystallization

Authored by: A Senior Application Scientist

Abstract

This technical guide provides a comprehensive framework for the chiral resolution of racemic 1-benzyl-1,2,3,4-tetrahydroisoquinoline (1-Bn-THIQ). Enantiomerically pure 1-Bn-THIQ and its derivatives are crucial building blocks in the synthesis of numerous pharmacologically significant compounds, including opioids and novel multidrug resistance (MDR) reversing agents.[1][2] This document elucidates the foundational principles of diastereomeric salt formation, offers a detailed, field-tested protocol for fractional crystallization, and discusses the critical parameters that govern the success of the resolution process. The methodologies presented herein are designed to be robust and scalable, catering to the needs of researchers in both academic and industrial drug development settings.

Introduction: The Significance of Chiral 1-Bn-THIQ

The 1-benzyl-1,2,3,4-tetrahydroisoquinoline scaffold is a "privileged structure" in medicinal chemistry, forming the core of many natural alkaloids and synthetic pharmaceuticals.[3] The biological activity of these compounds is often stereospecific, meaning that one enantiomer may exhibit potent therapeutic effects while the other could be inactive or even responsible for undesirable side effects. Consequently, the ability to access enantiomerically pure forms of 1-Bn-THIQ is of paramount importance.

While asymmetric synthesis methods have advanced significantly, classical resolution via diastereomeric salt formation remains a highly reliable, cost-effective, and scalable strategy for obtaining single enantiomers.[4][5] This technique leverages the fundamental principle that while enantiomers share identical physical properties, diastereomers do not.[6][7] By reacting the racemic amine with an enantiopure chiral resolving agent, a pair of diastereomeric salts with different solubilities is formed, enabling their separation through fractional crystallization.[5][7]

The Principle of Diastereomeric Salt Resolution

The resolution process hinges on a three-step sequence: the formation of diastereomeric salts, their physical separation, and the regeneration of the individual enantiomers.[8]

• Salt Formation: The racemic 1-Bn-THIQ, a basic compound, is reacted with an enantiomerically pure chiral acid (the resolving agent). This acid-base reaction creates a mixture of two diastereomeric salts. For instance, reacting (R/S)-1-Bn-THIQ with (+)-tartaric acid yields a mixture of [(R)-1-Bn-THIQ · (+)-tartaric acid] and [(S)-1-Bn-THIQ · (+)-tartaric acid].

• Fractional Crystallization: These two diastereomeric salts possess distinct physical properties, most critically, different solubilities in a given solvent system.[5] By carefully selecting the solvent and controlling conditions such as temperature and concentration, one diastereomer can be selectively precipitated from the solution while the other remains in the mother liquor.

• Enantiomer Liberation: Once the less-soluble diastereomeric salt is isolated as a solid, the chiral resolving agent is removed. This is typically achieved through an acid-base workup, which breaks the salt and allows for the isolation of the enantiomerically enriched 1-Bn-THIQ.[9] The more-soluble diastereomer can be recovered from the mother liquor using a similar procedure.

The overall workflow is a robust and logical sequence designed to exploit the subtle physical differences between diastereomers.

Fig. 1: Workflow for Chiral Resolution via Diastereomeric Salt Crystallization.

Experimental Protocols

This section details the necessary steps, from initial screening of conditions to the final analysis of enantiomeric purity.

Materials and Equipment

• Racemic Material: 1-Benzyl-1,2,3,4-tetrahydroisoquinoline (rac-1-Bn-THIQ)

• Resolving Agents: (R,R)-(+)-Tartaric acid, (S,S)-(-)-Tartaric acid, (1S)-(+)-10-Camphorsulfonic acid, etc.

• Solvents: Methanol, Ethanol, Isopropanol, Acetone, Acetonitrile (Anhydrous grade recommended)

• Reagents: Sodium hydroxide (NaOH), Hydrochloric acid (HCl), Sodium bicarbonate (NaHCO₃), Dichloromethane (DCM), Ethyl acetate (EtOAc), Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Equipment: Round-bottom flasks, reflux condenser, magnetic stirrer with hotplate, Buchner funnel and flask, rotary evaporator, pH paper/meter, analytical balance.

• Analytical: Chiral High-Performance Liquid Chromatography (HPLC) system for enantiomeric excess determination.[10]

Step 1: Screening for Optimal Resolving Agent and Solvent

The success of this method is critically dependent on finding a resolving agent and solvent combination that results in the formation of a crystalline salt with a significant difference in solubility between the two diastereomers.[7] A small-scale screening process is essential.

Protocol for Screening:

• Preparation: In a series of test tubes, dissolve a small, precise amount of rac-1-Bn-THIQ (e.g., 100 mg, 0.45 mmol) in a measured volume (e.g., 2 mL) of various solvents (Methanol, Ethanol, Acetone, etc.).

• Salt Formation: To each tube, add 0.5 equivalents of a chosen chiral resolving agent (e.g., for tartaric acid, 0.5 eq is ~34 mg, 0.225 mmol).

• Crystallization: Heat the mixtures gently to ensure complete dissolution, then allow them to cool slowly to room temperature. If no crystals form, try cooling in an ice bath or scratching the inside of the test tube.

• Evaluation: Observe which systems produce a good yield of crystalline solid. The ideal system provides a moderate yield (25-40%), as a very high yield may indicate that both diastereomers are precipitating.

• Analysis: Isolate the crystals, liberate the free base on a small scale, and analyze the enantiomeric excess (% ee) by chiral HPLC to identify the most effective conditions.

Resolving Agent	Solvent System	Typical Outcome	Rationale
(+)-Tartaric Acid	Methanol or Ethanol	Often forms highly crystalline salts with amines. A classic and effective choice.[11][12]	The hydroxyl and carboxyl groups provide strong hydrogen bonding sites for salt formation.
(-)-Di-p-toluoyl-tartaric acid	Ethyl Acetate / Methanol	Bulky aromatic groups can enhance chiral recognition and lead to better solubility differentiation.	Increased steric hindrance can amplify differences in the crystal packing of diastereomers.
(1S)-(+)-10-Camphorsulfonic acid	Acetonitrile or Acetone	A strong acid that reliably forms salts. Its rigid chiral backbone is effective for resolution.[4]	The sulfonate group ensures strong ionic interaction, while the camphor structure provides a well-defined chiral environment.

Table 1: Representative Screening Conditions for Chiral Resolution.

Step 2: Preparative Scale Resolution (Illustrative Protocol)

This protocol uses (R,R)-(+)-tartaric acid, a commonly successful resolving agent.

• Dissolution & Salt Formation:

  • In a 500 mL round-bottom flask, dissolve 10.0 g (44.8 mmol) of racemic 1-Bn-THIQ in 150 mL of anhydrous methanol.

  • Warm the solution gently to approximately 50-60 °C on a stirrer hotplate.

  • In a separate beaker, dissolve 3.36 g (22.4 mmol, 0.5 equivalents) of (R,R)-(+)-tartaric acid in 50 mL of warm methanol.

  • Slowly add the tartaric acid solution to the stirred 1-Bn-THIQ solution. A precipitate may begin to form immediately.

  • Causality Note: Using 0.5 equivalents of the resolving agent is a strategic choice. The goal is to form the salt of only one enantiomer, precipitating the less-soluble diastereomer and leaving the more-soluble one in solution, thus maximizing the efficiency of the separation.[7]

• Crystallization and Isolation:

  • After the addition is complete, slowly cool the mixture to room temperature over several hours. For optimal crystal growth, avoid rapid cooling.

  • Further cool the flask in an ice bath for 1-2 hours to maximize the precipitation of the less-soluble salt.

  • Collect the crystalline solid by vacuum filtration using a Buchner funnel.

  • Wash the crystals sparingly with a small amount of cold methanol to remove any adhering mother liquor.

  • Dry the crystals under vacuum. This solid is the diastereomeric salt enriched in one enantiomer. Retain the filtrate (mother liquor) to recover the other enantiomer.

Step 3: Liberation of the Enantiomerically Enriched Amine

• Salt Decomposition:

  • Suspend the dried diastereomeric salt crystals in a mixture of 100 mL of water and 100 mL of dichloromethane (DCM).

  • While stirring vigorously, slowly add 2M aqueous sodium hydroxide (NaOH) solution until the aqueous layer is basic (pH > 12). This neutralizes the tartaric acid and deprotonates the amine, breaking the salt.

  • Self-Validation: Ensure all solids have dissolved, indicating the complete decomposition of the salt.

• Extraction and Isolation:

  • Transfer the mixture to a separatory funnel. Separate the organic (DCM) layer.

  • Extract the aqueous layer two more times with 50 mL portions of DCM.

  • Combine the organic extracts and wash them with 50 mL of brine (saturated NaCl solution).

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and remove the solvent using a rotary evaporator to yield the enantiomerically enriched 1-Bn-THIQ as a free base.

• Recovery of the Second Enantiomer:

  • The other enantiomer can be recovered from the mother liquor saved from Step 2 by first evaporating the solvent and then following the same liberation protocol (Step 3).

Step 4: Determination of Enantiomeric Excess (% ee)

The final and most critical step is to quantify the success of the resolution.

• Sample Preparation: Prepare a dilute solution (e.g., 1 mg/mL) of the resolved 1-Bn-THIQ free base in the mobile phase.

• Chiral HPLC Analysis: Inject the sample onto a suitable chiral column (e.g., Chiralcel OD-H or similar). An isocratic mobile phase of hexane/isopropanol with a small amount of a basic modifier (like diethylamine) is a common starting point.

• Calculation: The enantiomeric excess is calculated from the peak areas (A) of the two enantiomers in the chromatogram.

  • % ee = [ (Area_major - Area_minor) / (Area_major + Area_minor) ] × 100

An enantiomeric excess of >95% is generally considered good for a single crystallization, and it can often be improved to >99% by recrystallizing the diastereomeric salt or the final product.[12]

Conclusion

The resolution of racemic 1-benzyl-1,2,3,4-tetrahydroisoquinoline by diastereomeric salt formation is a powerful and practical technique essential for the synthesis of chiral pharmaceuticals. The success of the method relies on a systematic approach to screening resolving agents and solvents, careful control over the crystallization process, and rigorous analytical validation of the outcome. The protocols and principles outlined in this guide provide a solid foundation for researchers to efficiently and reliably obtain the enantiomerically pure building blocks required for their research and development endeavors.

References

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• Chen, Y.-C., et al. (2023). Green and Strategic Approach for Chiral Resolution by Diastereomeric Salt Formation: The Study of Racemic Ibuprofen. Industrial & Engineering Chemistry Research. [Link]

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• Identifying a diastereomeric salt for a challenging chiral resolution. (n.d.). Unchained Labs. [Link]

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• Pellacani, L., et al. (2013). One-Pot Racemization Process of 1-Phenyl-1,2,3,4-tetrahydroisoquinoline: A Key Intermediate for the Antimuscarinic Agent Solifenacin. Organic Process Research & Development. [Link]

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• Xue, L., et al. (2010). 1-Benzyl-1,2,3,4-tetrahydroisoquinoline Derivatives and Optically Pure Isomers as Novel Promising Multidrug Resistance (MDR) Reversing Agents. Medicinal Chemistry. [Link]

• Hosztafi, S., et al. (2009). Enantiomeric separation of racemic 1-benzyl-N-methyltetrahydroisoquinolines on chiral columns and chiral purity determinations... Phytochemistry. [Link]

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• Zhang, Z., et al. (2024). Recent Advances in the Synthesis of Chiral Tetrahydroisoquinolines via Asymmetric Reduction. Molecules. [Link]

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Application Notes and Protocols for the Chromatographic Isolation of (1S)-1-benzyl-1,2,3,4-tetrahydroisoquinoline

Foreword: The Significance of Stereoisomeric Purity

(1S)-1-benzyl-1,2,3,4-tetrahydroisoquinoline is a foundational chiral building block in the synthesis of a vast array of pharmacologically significant alkaloids.[1][2] Its stereochemistry at the C1 position is a critical determinant of biological activity, as enantiomers often exhibit different, and sometimes adverse, physiological effects.[3][4] Consequently, the development of robust and efficient chromatographic methods for the isolation and purification of the desired (S)-enantiomer is of paramount importance in drug discovery and development. This guide provides a comprehensive overview of field-proven chromatographic techniques, from initial purification to high-resolution chiral separation, designed to aid researchers in obtaining this key intermediate with high enantiomeric purity.

Strategic Approach to Purification: A Multi-modal Workflow

The isolation of (1S)-1-benzyl-1,2,3,4-tetrahydroisoquinoline from a synthetic reaction mixture or a natural extract typically necessitates a multi-step chromatographic approach. A judicious combination of techniques ensures the removal of impurities with diverse polarities and, ultimately, the resolution of the desired enantiomer from its (R)-counterpart.

Caption: A typical multi-step chromatographic workflow for the isolation of the target compound.

Part 1: Initial Purification via Flash Chromatography

Application Note: Leveraging Polarity for Bulk Separation

Flash chromatography on standard silica gel is the workhorse for the initial clean-up of the crude product.[5][6] This technique separates compounds based on differences in their polarity, effectively removing non-polar and highly polar impurities, such as unreacted starting materials, reaction byproducts, and baseline contaminants. The choice of the mobile phase is critical and is typically guided by thin-layer chromatography (TLC) analysis to achieve a retention factor (Rf) of approximately 0.2-0.4 for the target compound, ensuring good separation from other components.

The basic nature of the tetrahydroisoquinoline nitrogen can lead to tailing on acidic silica gel. To mitigate this, a small amount of a basic modifier, such as triethylamine or ammonia, can be added to the mobile phase. This deactivates the acidic silanol groups on the silica surface, resulting in improved peak shape and resolution.

Protocol: Flash Chromatography of 1-benzyl-1,2,3,4-tetrahydroisoquinoline

Objective: To remove bulk impurities from a crude reaction mixture containing 1-benzyl-1,2,3,4-tetrahydroisoquinoline.

Materials:

• Crude 1-benzyl-1,2,3,4-tetrahydroisoquinoline

• Silica gel (230-400 mesh)

• Solvents: Dichloromethane (DCM), Petroleum Ether (or Hexane/Heptane), Ethyl Acetate (EtOAc), Triethylamine (TEA)

• Flash chromatography system (e.g., Biotage, Teledyne ISCO) or glass column

• TLC plates (silica gel 60 F254)

• UV lamp (254 nm)

Procedure:

• Sample Preparation: Dissolve the crude product in a minimal amount of dichloromethane. If the product is not fully soluble, a small amount of methanol can be added. Adsorb the dissolved sample onto a small amount of silica gel by concentrating the mixture under reduced pressure.

• Column Packing: Prepare a silica gel column using a slurry of silica gel in the initial mobile phase.

• Mobile Phase Selection (based on TLC):

  • Develop a TLC of the crude mixture in various solvent systems. A good starting point is a mixture of petroleum ether and ethyl acetate.

  • A documented successful solvent system is a gradient of dichloromethane/petroleum ether/ethyl acetate.[5] For example, starting with a non-polar mixture like 50:50:2 (DCM:Petroleum Ether:EtOAc) and gradually increasing the polarity to 50:50:8.[5]

  • If peak tailing is observed on TLC, add 0.1-1% triethylamine to the mobile phase.

• Chromatographic Run:

  • Load the adsorbed sample onto the top of the column.

  • Begin elution with the initial, less polar mobile phase.

  • Gradually increase the polarity of the mobile phase according to the predetermined gradient.

  • Collect fractions and monitor the elution by TLC.

• Fraction Analysis and Pooling:

  • Analyze the collected fractions by TLC, visualizing the spots under a UV lamp.

  • Pool the fractions containing the pure product.

• Solvent Removal: Concentrate the pooled fractions under reduced pressure to yield the purified, racemic or enantioenriched 1-benzyl-1,2,3,4-tetrahydroisoquinoline.

Parameter	Typical Conditions	Reference
Stationary Phase	Silica Gel (230-400 mesh)	[5][6]
Mobile Phase	Gradient of Dichloromethane/Petroleum Ether/Ethyl Acetate	[5]
Example Gradient	50:50:2 to 50:50:8 (v/v/v)	[5]
Alternative Mobile Phase	Petroleum Ether/Ethyl Acetate (e.g., 80:20 to 50:50)	[5]
Modifier	0.1-1% Triethylamine (optional, to reduce tailing)	General Practice

Part 2: High-Resolution Enantiomeric Separation by Chiral HPLC

Application Note: The Principle of Chiral Recognition

High-Performance Liquid Chromatography (HPLC) with a Chiral Stationary Phase (CSP) is the gold standard for the analytical and preparative separation of enantiomers.[1][7][8] Polysaccharide-based CSPs, such as those derived from cellulose and amylose, are particularly effective for the resolution of a wide range of chiral compounds, including tetrahydroisoquinoline alkaloids.[2][3]

The separation mechanism relies on the formation of transient diastereomeric complexes between the enantiomers and the chiral selector of the CSP. These complexes have different energies of formation and, therefore, different affinities for the stationary phase, leading to different retention times. The choice of the CSP and the mobile phase is crucial for achieving successful enantioseparation.

For 1-benzyl-1,2,3,4-tetrahydroisoquinoline and its derivatives, columns such as Chiralcel® OD-H (cellulose tris(3,5-dimethylphenylcarbamate)) and Chiralcel® AD (amylose tris(3,5-dimethylphenylcarbamate)) have proven to be highly effective.[2][5] The mobile phase typically consists of a non-polar solvent (e.g., n-heptane or hexane) and a polar modifier (e.g., isopropanol or ethanol). The addition of a small amount of a basic additive like diethylamine (DEA) can significantly improve peak shape and resolution for basic analytes by minimizing interactions with residual silanol groups on the silica support.[5]

Sources

• 1. Chiral Recognition Mechanism of Benzyltetrahydroisoquinoline Alkaloids: Cyclodextrin-Mediated Capillary Electrophoresis, Chiral HPLC, and NMR Spectroscopy Study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Chiral Recognition Mechanism of Benzyltetrahydroisoquinoline Alkaloids: Cyclodextrin-Mediated Capillary Electrophoresis, Chiral HPLC, and NMR Spectroscopy Study | MDPI [mdpi.com]
• 3. Chiral Recognition Mechanism of Benzyltetrahydroisoquinoline Alkaloids: Cyclodextrin-Mediated Capillary Electrophoresis, Chiral HPLC, and NMR Spectroscopy Study | CoLab [colab.ws]
• 4. scilit.com [scilit.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. A divergent approach to benzylisoquinoline-type and oxoaporphine alkaloids via regioselective direct ring metalation of alkoxy isoquinolines - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C5OB00926J [pubs.rsc.org]
• 7. An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Low Yields in (1S)-1-Benzyl-1,2,3,4-tetrahydroisoquinoline Crystallization

Welcome to the technical support center for the crystallization of (1S)-1-benzyl-1,2,3,4-tetrahydroisoquinoline. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the crystallization of this important chiral intermediate. Here, we provide in-depth troubleshooting advice and frequently asked questions to help you optimize your crystallization process and improve your yields.

Troubleshooting Guide

This section addresses specific issues that can arise during the crystallization of (1S)-1-benzyl-1,2,3,4-tetrahydroisoquinoline, providing potential causes and actionable solutions.

Issue 1: No Crystal Formation or Very Low Yield

Symptom: After the cooling or anti-solvent addition process, the solution remains clear, or only a negligible amount of solid is recovered.

Potential Causes & Solutions:

• Inappropriate Solvent System: The solubility of (1S)-1-benzyl-1,2,3,4-tetrahydroisoquinoline is highly dependent on the solvent. If the compound is too soluble in the chosen solvent, even at low temperatures, crystallization will be hindered.[1]

  • Solution: A systematic solvent screening is crucial. The ideal solvent is one in which the compound is soluble at elevated temperatures but sparingly soluble at room or lower temperatures.[1] Consider using a binary solvent system, consisting of a "good" solvent in which the compound is readily soluble and a "poor" solvent (anti-solvent) in which it is much less soluble. Common solvent systems for similar compounds include alcohols (methanol, ethanol), esters (ethyl acetate), and hydrocarbons (heptane, toluene).

• Insufficient Supersaturation: Crystallization is initiated when the concentration of the solute exceeds its solubility limit, a state known as supersaturation. If the solution is not sufficiently concentrated, nucleation and crystal growth will not occur.

  • Solution: If using a cooling crystallization method, try reaching a lower temperature. If employing an anti-solvent, a slight increase in its addition may be necessary. For evaporative crystallization, allow for a longer evaporation time.[1] Be cautious not to induce supersaturation too rapidly, as this can lead to the formation of small, impure crystals.

• Inhibition of Nucleation: The initial formation of crystal nuclei can be a kinetic barrier.

  • Solution: Induce nucleation by scratching the inner surface of the crystallization vessel with a glass rod at the air-liquid interface.[1] Alternatively, introduce a "seed crystal" of previously obtained pure (1S)-1-benzyl-1,2,3,4-tetrahydroisoquinoline to provide a template for crystal growth.

• Excessive Amount of Solvent: Using too much solvent is a common reason for poor yields, as a significant portion of the compound will remain in the mother liquor.[2]

  • Solution: Use the minimum amount of hot solvent required to fully dissolve the crude product. If you suspect too much solvent was used, you can carefully evaporate a portion of it and attempt to cool the solution again.

Issue 2: "Oiling Out" - Formation of an Oil Instead of Crystals

Symptom: Upon cooling or addition of an anti-solvent, a second liquid phase (an oil) separates from the solution instead of solid crystals.

Potential Causes & Solutions:

• High Solute Concentration or Rapid Cooling: If the solution is too concentrated or cooled too quickly, the compound may come out of solution above its melting point, leading to oiling out.[1]

  • Solution: Dilute the solution with more of the "good" solvent before cooling. Employ a slower, more controlled cooling rate. This can be achieved by allowing the flask to cool to room temperature slowly before placing it in a cooling bath, or by using a programmable cooling system.[2]

• Presence of Impurities: Impurities can disrupt the crystal lattice formation and promote the formation of an oil.[3][4] Even small amounts of structurally related impurities can significantly impact crystallization.[5][6]

  • Solution: Purify the crude (1S)-1-benzyl-1,2,3,4-tetrahydroisoquinoline before crystallization. Techniques such as column chromatography can be effective in removing impurities that may interfere with crystallization.[1]

• Inappropriate Solvent Choice: The chosen solvent may not be suitable for promoting crystallization over oiling out.

  • Solution: Experiment with different solvent systems. Sometimes, a more viscous solvent can hinder the formation of an oil. It is also worth noting that protonated amine bases can crystallize more readily, so ensuring the pH of your solution is appropriate is important.[7]

Issue 3: Formation of Small, Needle-like, or Poor-Quality Crystals

Symptom: The resulting solid consists of very fine particles, needles, or agglomerates, which can be difficult to filter and may have lower purity.

Potential Causes & Solutions:

• High Rate of Nucleation: When supersaturation is achieved too rapidly, a large number of crystal nuclei form simultaneously. This leads to competition for the available solute, resulting in the growth of many small crystals rather than fewer, larger ones.[1]

  • Solution: Reduce the rate of supersaturation. This can be achieved by slowing down the cooling rate, reducing the rate of anti-solvent addition, or using a slightly larger volume of solvent.

• Agitation: While some agitation can improve heat and mass transfer, excessive or vigorous stirring can lead to secondary nucleation, where new crystals are formed from contact with existing crystals, resulting in a smaller particle size.[8]

  • Solution: Optimize the stirring rate. Gentle agitation is often sufficient to maintain a homogenous solution without inducing excessive secondary nucleation. In some cases, allowing the solution to stand undisturbed during the crystal growth phase can be beneficial.

• Influence of Impurities: Certain impurities can act as habit modifiers, preferentially adsorbing to specific crystal faces and altering the crystal shape, sometimes leading to the formation of needles.[5]

  • Solution: As with oiling out, purification of the starting material is key to obtaining well-defined crystals.

Frequently Asked Questions (FAQs)

Q1: What is the most critical factor for achieving a high yield of (1S)-1-benzyl-1,2,3,4-tetrahydroisoquinoline crystals?

A1: While several factors are important, solvent selection is arguably the most critical for successful crystallization and high yield.[1][8] The ideal solvent or solvent system will exhibit a significant difference in solubility for the target compound at high and low temperatures, maximizing the amount of product that crystallizes upon cooling while leaving impurities behind in the mother liquor.

Q2: How do I choose the best resolving agent for the chiral resolution of 1-benzyl-1,2,3,4-tetrahydroisoquinoline?

A2: The selection of a resolving agent is often empirical and requires screening of various chiral acids.[9] The goal is to find a resolving agent that forms a diastereomeric salt with the desired (1S)-enantiomer that has significantly lower solubility in the chosen solvent system compared to the salt formed with the (1R)-enantiomer. This solubility difference is the driving force for the selective crystallization and subsequent high yield of the desired enantiomer.[9]

Q3: Can the unwanted (1R)-enantiomer be recycled to improve the overall process yield?

A3: Yes, it is possible to racemize the unwanted (1R)-enantiomer and recycle it back into the resolution process. One reported method involves a one-pot procedure of N-chlorination, conversion to the imine hydrochloride, and subsequent reduction back to the racemic amine.[10] This can significantly improve the overall efficiency and yield of the desired (S)-enantiomer.

Q4: What is the impact of polymorphism on the crystallization of (1S)-1-benzyl-1,2,3,4-tetrahydroisoquinoline?

A4: Polymorphism, the ability of a compound to exist in multiple crystal forms, can significantly affect the physical and chemical properties of a drug substance, including its solubility, stability, and bioavailability.[4] While specific polymorphic studies on (1S)-1-benzyl-1,2,3,4-tetrahydroisoquinoline are not extensively detailed in the provided search results, it is a known phenomenon in related tetrahydroisoquinoline derivatives.[11] The presence of impurities can sometimes direct the crystallization towards a specific polymorph.[5] Therefore, controlling crystallization conditions such as solvent, temperature, and cooling rate is crucial for consistently obtaining the desired polymorphic form.

Experimental Protocols

General Protocol for Cooling Crystallization

• Dissolution: In an appropriately sized flask, dissolve the crude (1S)-1-benzyl-1,2,3,4-tetrahydroisoquinoline in the minimum amount of a suitable hot solvent.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration to remove them.

• Cooling: Allow the solution to cool slowly to room temperature. To further increase the yield, subsequently place the flask in an ice bath or refrigerator.

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of the cold crystallization solvent to remove any adhering mother liquor.

• Drying: Dry the crystals under vacuum to a constant weight.

Data Presentation

Table 1: General Solubility Characteristics of 1-Benzyl-1,2,3,4-tetrahydroisoquinoline Derivatives

Solvent Class	General Solubility	Suitability for Crystallization
Alcohols (e.g., Methanol, Ethanol)	Good solubility, especially when heated	Often used as the "good" solvent in a binary system.
Esters (e.g., Ethyl Acetate)	Moderate to good solubility	Can be a good single solvent or part of a binary system.
Hydrocarbons (e.g., Heptane, Toluene)	Low to moderate solubility	Often used as an "anti-solvent" or "poor" solvent.
Ethers (e.g., Diethyl Ether, MTBE)	Moderate solubility	Can be used, but volatility can be a challenge.[7]
Halogenated Solvents (e.g., Dichloromethane)	High solubility	Generally too good of a solvent for crystallization unless used with an anti-solvent.[7]

Note: This table provides general guidance. Specific solubility should be determined experimentally for your particular batch of (1S)-1-benzyl-1,2,3,4-tetrahydroisoquinoline.

Visualizations

Caption: Troubleshooting workflow for low crystallization yields.

Caption: Logical workflow for selecting a suitable crystallization solvent.

References

• Benchchem. Technical Support Center: Optimization of Crystallization Conditions for Novel Organic Compounds.
• Megarry, A. J., et al. (2021). Impact of Impurities on Crystallization and Product Quality: A Case Study with Paracetamol. Crystals, 11(11), 1369.
• Megarry, A. J., et al. (2021). Impact of Impurities on Crystallization and Product Quality: A Case Study with Paracetamol. MDPI.
• Chemistry LibreTexts. (2022). 3.6F: Troubleshooting.
• Okamoto, M., et al. The Effects of Impurities on Crystallization of Polymorphs of a Drug Substance AE1-923. Journal of Chemical Engineering of Japan.
• Zhanghua Dryer. (2025). Crystallization Challenges in Pharmaceutical Products.
• Thorn, H., et al. (2019). Influence of Impurities on the Solubility, Nucleation, Crystallization, and Compressibility of Paracetamol. Crystal Growth & Design, 19(7), 3650-3660.
• Benchchem. Technical Support Center: Scaling Up Chiral Resolution of Amines.
• University of York. Problems with Recrystallisations.
• EPFL. Guide for crystallization.
• University of York. Problems with Recrystallisations.
• University of York. Problems with Recrystallisations.
• SOP: CRYSTALLIZATION.
• SOP: CRYSTALLIZATION.
• ResearchGate. Factors which affect the crystallization of a drug substance.
• ResearchGate. Factors which affect the crystallization of a drug substance.
• ResearchGate. Factors which affect the crystallization of a drug substance.
• Casiraghi, L., et al. (2013). One-Pot Racemization Process of 1-Phenyl-1,2,3,4-tetrahydroisoquinoline: A Key Intermediate for the Antimuscarinic Agent Solifenacin. Organic Process Research & Development, 17(3), 404-409.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 3. mdpi.com [mdpi.com]
• 4. filter-dryer.com [filter-dryer.com]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. unifr.ch [unifr.ch]
• 8. researchgate.net [researchgate.net]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. The Effects of Impurities on Crystallization of Polymorphs of a Drug Substance AE1-923 [jstage.jst.go.jp]

Optimizing mobile phase for chiral HPLC of (1S)-1-benzyl-1,2,3,4-tetrahydroisoquinoline

Welcome to the dedicated support center for the chiral separation of 1-benzyl-1,2,3,4-tetrahydroisoquinoline (BTHIQ). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions for optimizing mobile phase conditions and troubleshooting common issues encountered during the enantioseparation of this and structurally related basic compounds.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I am seeing poor or no resolution between the enantiomers of BTHIQ. What is the primary cause and what should be my first step?

Poor or no resolution is the most common challenge in chiral chromatography. It fundamentally indicates that the chiral stationary phase (CSP) is not discriminating effectively between the two enantiomers under the current mobile phase conditions. The interactions governing chiral recognition—such as hydrogen bonding, π-π interactions, and steric hindrance—are highly sensitive to the mobile phase composition.[1][2]

Your first and most critical step is to re-evaluate your choice and concentration of the alcohol modifier in the mobile phase. Polysaccharide-based columns (e.g., those with amylose or cellulose derivatives) are highly effective for this class of compounds, and their separating power is profoundly influenced by the alcohol modifier.[3][4]

Initial Troubleshooting Workflow: Poor or No Resolution

Caption: Workflow for troubleshooting poor enantiomeric resolution.

Q2: How do I systematically optimize the alcohol modifier in my mobile phase? My resolution is low and my run time is too long.

A systematic approach is crucial to avoid sporadic and often irreproducible results. The type and concentration of the alcohol modifier directly control the retention and selectivity of the separation. Generally, decreasing the alcohol concentration increases retention time and often improves resolution, but an optimal balance must be found.

Ethanol is often a better choice than isopropanol (IPA) for improving peak efficiency and resolution in normal-phase separations.[5] A good starting point is 20% ethanol in hexane.[5]

Table 1: Impact of Common Alcohol Modifiers on Chiral Separations

Modifier	Typical Starting % (in Hexane/Heptane)	Characteristics & Impact
Ethanol (EtOH)	10-20%	Often provides higher efficiency and better resolution compared to IPA.[5][6] Can significantly reduce retention times.
Isopropanol (IPA)	5-15%	A stronger solvent than ethanol, leading to shorter retention times. May sometimes offer different selectivity.
n-Butanol	5-15%	Less commonly used, but can provide unique selectivity in difficult separations.

Experimental Protocol 1: Systematic Screening of Alcohol Modifier

• Column & Analyte: Use a polysaccharide-based CSP (e.g., CHIRALPAK® IA, IB, or IC). Prepare a 1 mg/mL solution of racemic 1-benzyl-1,2,3,4-tetrahydroisoquinoline in a 50:50 mixture of hexane and the starting alcohol modifier.

• Initial Mobile Phase: Start with Hexane/Ethanol (80:20 v/v) at a flow rate of 1.0 mL/min.

• Equilibration: Equilibrate the column with the mobile phase for at least 30 column volumes (approx. 45-60 minutes for a standard 250x4.6mm column) until a stable baseline is achieved.

• Injection & Evaluation: Inject the sample and evaluate the resolution (Rs).

• Optimization - Concentration:

  • If peaks are unresolved and elute too quickly, decrease the ethanol concentration in 5% increments (e.g., to 15%, then 10%).

  • If the retention time is excessively long, increase the ethanol concentration in 5% increments (e.g., to 25%, then 30%).

  • Allow the column to re-equilibrate for at least 15-20 column volumes between each change.

• Optimization - Modifier Type: If an optimal resolution cannot be achieved with ethanol, switch the modifier.

  • Flush the system and column with 100% IPA for at least 10 column volumes.[7]

  • Start a new screening process with Hexane/IPA (90:10 v/v) and repeat Step 5.

Q3: My peak shape is poor (significant tailing). What causes this and how can I fix it?

Peak tailing for a basic compound like BTHIQ is typically caused by secondary interactions between the analyte's basic amine group and active sites (e.g., acidic silanols) on the silica support of the CSP.[8][9] These interactions are non-specific and lead to a portion of the analyte molecules being retained longer than the main peak band, causing tailing.

To resolve this, an amine additive must be added to the mobile phase. The additive, being a stronger base, will preferentially interact with the active sites, effectively "masking" them from your analyte.

Solution: Add a basic modifier to your mobile phase. Diethylamine (DEA) is the most common choice.[10][11]

• Starting Concentration: Begin by adding 0.1% (v/v) DEA to your optimized hexane/alcohol mobile phase.

• Optimization: The required percentage of DEA is typically between 0.1% and 0.5%.[10][11] Increasing the concentration can further improve peak shape, but excessive amounts can sometimes reduce selectivity. It is crucial to re-equilibrate the column thoroughly after adding DEA.

Important Note: It is considered good practice to dedicate a column to methods using basic additives.[11] Over time, the additive can permanently alter the surface chemistry of the stationary phase.[11]

Q4: I've tried adding DEA, but my resolution is still not optimal. Should I consider an acidic additive?

This is an advanced, and somewhat counterintuitive, optimization step. While the common rule is "basic additives for basic analytes," studies have shown that for polysaccharide-based CSPs, acidic additives can sometimes dramatically improve separation or even reverse the enantiomer elution order for basic compounds.[12][13]

Causality: The mechanism is complex. An acidic additive can protonate the basic analyte and also interact with the carbamate groups on the polysaccharide stationary phase. This alters the primary interaction sites available for chiral recognition, sometimes creating a more favorable environment for enantioseparation than the neutral or basic state.[13]

• When to Try: Consider this after you have thoroughly optimized the alcohol modifier and basic additive without achieving baseline resolution (Rs ≥ 1.5).

• Which Acid: Trifluoroacetic acid (TFA) or acetic acid are common choices.

• Starting Concentration: Begin with a low concentration, typically 0.1% (v/v), in the mobile phase.

Caution: Introducing an acid can have multiple effects, including increasing, decreasing, or even eliminating the separation.[13] This step should be approached systematically. Never mix acidic and basic additives directly; always flush the column and system thoroughly with an intermediate solvent like IPA when switching.[7]

Mobile Phase Optimization Strategy

Caption: Systematic workflow for mobile phase optimization.

References

• BenchChem Technical Support Team. (2025).
• Daicel Chiral Technologies. (2021, March 14). CHIRALPAK Immobilized Columns: Mobile Phase Modifiers & Additives.
• Daicel Chiral Technologies. (2021, March 14). Troubleshoot Chiral Column Performance: Efficiency & Resolution.
• BenchChem Technical Support Team. (2025). Troubleshooting poor peak resolution in chiral GC analysis of citronellol isomers. BenchChem.
• Chromatography Forum. (2017, December 28). additives for chiral.
• LCGC International. (2026, March 20). A Strategy for Developing HPLC Methods for Chiral Drugs.
• SCIRP. (n.d.). Chiral Method Development Using Polysaccharide-Based Chiral Stationary Phase (CSP)
• PubMed. (2009, January 15).
• ResearchGate. (n.d.).
• Mosiashvili, L., Chankvetadze, L., Farkas, T., & Chankvetadze, B. (2013). On the effect of basic and acidic additives on the separation of the enantiomers of some basic drugs with polysaccharide-based chiral selectors and polar organic mobile phases.
• Scilit. (n.d.). On the effect of basic and acidic additives on the separation of the enantiomers of some basic drugs with polysaccharide-based chiral selectors and polar organic mobile phases.
• Chromatography Today. (n.d.).
• Gáspár, A., et al. (n.d.). Chiral Recognition Mechanism of Benzyltetrahydroisoquinoline Alkaloids: Cyclodextrin-Mediated Capillary Electrophoresis, Chiral HPLC, and NMR Spectroscopy Study. PMC - NIH.
• PubMed. (n.d.).
• ResearchGate. (2003, October). Effects of alcohol mobile-phase modifiers on the structure and chiral selectivity of amylose tris(3,5-dimethylphenylcarbamate)
• MDPI. (2024, June 12).
• LCGC International. (2023, January 19).
• Huang, et al. (n.d.). Influence of the Kind of Alcoholic Modifier on Chiral Separation on a Pirkle Model Chiral Column. Marcel Dekker, Inc.
• International Journal of Pharmaceutical Research and Applications. (2024, June 5). An Overview on Identifying and Solving Common Problems in HPLC Troubleshooting.
• ResearchGate. (2014, September 17). How can I improve my chiral column resolution?
• HPLC. (n.d.).
• SIELC. (2018, February 17). Separation of 1,2,3,4-Tetrahydroisoquinoline on Newcrom R1 HPLC column.
• CHROMSERVIS. (n.d.). Handling chiral columns.

Sources

• 1. Chiral Method Development Using Polysaccharide-Based Chiral Stationary Phase (CSP) and Investigation of Chiral Column Degradation and Regeneration [scirp.org]
• 2. mdpi.com [mdpi.com]
• 3. Enantiomeric separation of racemic 1-benzyl-N-methyltetrahydroisoquinolines on chiral columns and chiral purity determinations of the O-methylated metabolites in plant cell cultures by HPLC-CD on-line coupling in combination with HPLC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Polysaccharide-Based Chiral Stationary Phases for Enantioseparations by High-Performance Liquid Chromatography: An Overview - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. tandfonline.com [tandfonline.com]
• 7. Handling chiral columns / CHROMSERVIS.EU [chromservis.eu]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. chiraltech.com [chiraltech.com]
• 11. additives for chiral - Chromatography Forum [chromforum.org]
• 12. researchgate.net [researchgate.net]
• 13. On the effect of basic and acidic additives on the separation of the enantiomers of some basic drugs with polysaccharide-based chiral selectors and polar organic mobile phases - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting (1S)-1-Benzyl-1,2,3,4-Tetrahydroisoquinoline Syntheses

Welcome to the Advanced Application Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, scientists, and drug development professionals troubleshoot the synthesis of (1S)-1-benzyl-1,2,3,4-tetrahydroisoquinoline. This chiral core is a critical intermediate in the production of pharmaceuticals such as Solifenacin and various bisbenzylisoquinoline alkaloids[1].

Achieving high enantiomeric excess (ee) while minimizing byproduct formation—such as racemates, over-reduction products, and uncyclized imines—requires strict mechanistic control. This guide dissects the three primary synthetic pathways, explaining the causality behind common failures and providing self-validating protocols to ensure experimental success.

Core Synthesis Pathways & Byproduct Vectors

Figure 1: Synthesis pathways for (1S)-1-Benzyl-THIQ and associated byproduct formation vectors.

Section 1: Asymmetric Transfer Hydrogenation (ATH) Troubleshooting

Context: The reduction of 1-benzyl-3,4-dihydroisoquinolines using chiral Ru(II) catalysts (e.g., Noyori's catalyst) is a highly efficient route to the (1S)-enantiomer[1]. However, off-target reactions can compromise both yield and enantiomeric purity.

Q: Why am I seeing significant amounts of the (1R)-enantiomer (racemization byproduct) during ATH? A: Racemization in ATH often occurs due to the reversibility of the hydride transfer step. If the hydrogen donor (typically a formic acid/triethylamine azeotrope) is depleted, or if the reaction is run at elevated temperatures, the catalyst can abstract a hydride from the newly formed (1S)-product. This leads to a thermodynamic equilibration that favors the racemate[2]. Corrective Action: Ensure a strict excess of the hydrogen donor. Maintain the reaction temperature strictly at or below 25°C, and quench the reaction immediately upon consumption of the starting material.

Q: I am observing over-reduction and ring-opening byproducts. How can I prevent this? A: Ring-opening byproducts (e.g., forming substituted benzylamines) occur when the C-N bond is cleaved under overly harsh reductive conditions. This is more common when using high-pressure H2 gas rather than transfer hydrogenation, but it can occur in ATH if the substrate-to-catalyst (S/C) ratio is too low. Corrective Action: Optimize the S/C ratio to at least 100:1. Switch to a milder hydrogen donor system if over-reduction persists.

Self-Validating ATH Protocol

• Preparation: In a strictly inert atmosphere (glovebox or Schlenk line), dissolve 1-benzyl-3,4-dihydroisoquinoline (1.0 eq) in degassed anhydrous dichloromethane (DCM).

• Catalyst Activation: Add (S,S)-RuCl(p-cymene)(TsDPEN) catalyst (0.01 eq). The choice of the (S,S) enantiomer is critical for directing the hydride to the re-face of the imine, yielding the (1S)-product[1].

• Reduction: Dropwise add a 5:2 mixture of formic acid/triethylamine (5.0 eq). The exothermic nature of this addition requires a water bath to maintain 20-25°C.

• Validation & Quench: Monitor via chiral HPLC (e.g., Chiralcel OD-H column). A self-validating protocol requires sampling every 2 hours; once the starting material peak (<1%) is gone, immediately quench with saturated aqueous NaHCO3 to prevent reverse hydride abstraction.

Catalyst Performance & Byproduct Risk Summary

Catalyst System	H-Donor / Conditions	Conversion (%)	Enantiomeric Excess (ee %)	Major Byproduct Risk
(S,S)-RuCl(p-cymene)(TsDPEN)	HCOOH / NEt3, 25°C	>99%	95 - 98% (1S)	Racemization (if prolonged)[1]
Rh(I) / Chiral Phosphoramidite	H2 (30 bar), 50°C	95%	90 - 92% (1S)	Over-reduction (ring opening)
NaBH4 (Achiral Baseline)	MeOH, 0°C	>99%	0% (Racemic)	Diastereomeric mixtures[2]

Section 2: Organocatalytic Asymmetric Pictet-Spengler Cyclization

Context: The Pictet-Spengler (P-S) reaction directly constructs the tetrahydroisoquinoline core from a β-arylethylamine and an aldehyde. Using chiral Brønsted acids like (R)-TRIP allows for direct, enantioselective access to the (1S)-product.

Q: My Pictet-Spengler cyclization stalls, leaving high levels of the uncyclized imine intermediate. What is the cause? A: The P-S cyclization relies on the nucleophilicity of the aromatic ring attacking the activated iminium ion. If the phenethylamine lacks electron-donating groups (e.g., methoxy groups at the 3,4-positions), the ring is too electron-poor to cyclize efficiently. Additionally, water generated during imine formation can hydrolyze the iminium intermediate back to the starting materials. Corrective Action: Use anhydrous MgSO4 as an in-situ drying agent. Azeotropic removal of water is often incompatible with volatile aldehydes, making chemical desiccants necessary.

Q: I am getting a mixture of 1,3-cis and 1,3-trans diastereomers. How do I favor the desired isomer? A: Diastereoselectivity is dictated by the geometry of the intermediate E-iminium ion and the facial selectivity of the aromatic attack. The 1,3-cis isomer is generally favored thermodynamically. Corrective Action: Lower the reaction temperature to -20°C in a non-polar solvent (e.g., toluene) to maximize the hydrogen-bonding rigidity between the chiral phosphate catalyst and the iminium ion. This restricts rotation and heavily favors si-face attack[1].

Chiral Phosphoric Acid-Catalyzed P-S Protocol

• Imine Formation: Combine the substituted phenethylamine (1.0 eq) and phenylacetaldehyde (1.1 eq) in anhydrous toluene over MgSO4. Stir for 2 hours at room temperature.

• Filtration: Filter out the MgSO4 under argon to prevent it from interfering with the hydrogen-bonding network of the catalyst.

• Asymmetric Cyclization: Cool the solution to -20°C. Add (R)-TRIP catalyst (0.05 eq). The bulky binaphthyl backbone of (R)-TRIP creates a chiral pocket that shields the re-face of the iminium ion.

• Workup: After 24-48 hours (monitor by TLC), quench with 1M NaOH to deprotonate the phosphate catalyst, allowing for its recovery, and extract the (1S)-product with ethyl acetate.

Section 3: Biocatalytic Deracemization Troubleshooting

Context: For processes where racemic 1-benzyl-1,2,3,4-tetrahydroisoquinoline is already synthesized, biocatalytic deracemization using Monoamine Oxidase (MAO-N) offers a green route to the pure (1S)-enantiomer[3].

Figure 2: Biocatalytic deracemization cycle highlighting the dynamic kinetic resolution workflow.

Q: The deracemization process yields incomplete conversion, stalling at ~50% ee. A: Deracemization is a dynamic kinetic resolution (DKR) process. MAO-N selectively oxidizes the unwanted (1R)-enantiomer into a 3,4-dihydroisoquinoline (imine). This imine must be continuously reduced back to the racemate by a chemical reducing agent (like ammonia borane) to allow the (1S)-enantiomer to accumulate[3]. If the reaction stalls at 50%, the chemical reduction cycle has failed. Corrective Action: Ensure the pH is maintained between 7.0-7.5. Ammonia borane degrades rapidly at lower pH levels. Replenish the reducing agent in batches rather than a single upfront addition.

Q: I am detecting fully aromatized isoquinoline as a byproduct. A: Over-oxidation occurs when the imine intermediate is further oxidized by molecular oxygen or the enzyme before it can be reduced. Corrective Action: Balance the aeration rate. While MAO-N requires O2 as a terminal electron acceptor, excessive aeration combined with a sluggish reduction step leads to aromatization.

Biocatalytic System Performance

Enzyme System	Co-factor / Reductant	Target Enantiomer	Max ee (%)	Common Byproduct
MAO-N-D10	O2 / Ammonia Borane	(1S)-1-Benzyl-THIQ	>99%	Aromatized Isoquinoline[3]
IREDs (Imine Reductases)	NADPH / Glucose Dehydrogenase	(1S)-1-Benzyl-THIQ	95 - 98%	Incomplete Conversion[4]

References

• Asymmetric Synthesis of Isoquinoline Alkaloids: 2004–2015 - Chemical Reviews (acs.org): 1

• Asymmetric Synthesis of Fused-Ring Tetrahydroisoquinolines and Tetrahydro-β-carbolines from 2-Arylethylamines via a Chemoenzymatic Approach - Organic Letters (acs.org): 4

• Biocatalysis: A Status Report - Annual Reviews (annualreviews.org): 3

• Todd:Catalytic, Asymmetric Pictet-Spengler Reaction - OpenWetWare (openwetware.org):

• Modular Approach to the Bisbenzylisoquinoline Alkaloids Tetrandrine and Isotetrandrine and Synthesis of Novel Analogues - LMU Munich (uni-muenchen.de): 2

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. edoc.ub.uni-muenchen.de [edoc.ub.uni-muenchen.de]
• 3. annualreviews.org [annualreviews.org]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimizing Catalyst Loading for (1S)-1-Benzyl-1,2,3,4-Tetrahydroisoquinoline Hydrogenation

Welcome to the Technical Support Center. This guide is designed for researchers and process chemists optimizing the asymmetric hydrogenation of 1-benzyl-3,4-dihydroisoquinoline to its (1S)-enantiomer—a critical chiral intermediate in the synthesis of aporphine alkaloids, morphinans, and related pharmaceutical compounds[1].

Below, you will find mechanistic FAQs, troubleshooting guides, and a self-validating Standard Operating Procedure (SOP) to help you achieve high Substrate-to-Catalyst (S/C) ratios without compromising enantiomeric excess (ee) or yield.

Part 1: Frequently Asked Questions (FAQs) on Catalyst Optimization

Q1: Which transition metal catalyst provides the best balance of high S/C ratio and enantioselectivity for 1-benzyl-3,4-dihydroisoquinoline? A1: While Ruthenium (Noyori-type) and Rhodium catalysts have historically been utilized for these reductions[2], Iridium-based complexes currently offer the most scalable performance. Specifically, [Ir(COD)Cl]2 paired with chiral diphosphine ligands such as (S)-P-Phos or (S)-BINAP can achieve S/C ratios exceeding 1000:1[3]. Iridium exhibits superior hydride-transfer kinetics for cyclic imines compared to Ruthenium, making it the industry standard for isoquinoline alkaloid synthesis[4].

Q2: Why are additives like H3​PO4​ or I2​ strictly required to achieve low catalyst loadings? A2: The reduction of an imine to a secondary amine inherently suffers from product inhibition. The basic tetrahydroisoquinoline product strongly coordinates to the metal center, deactivating the catalyst and stalling the reaction at low S/C ratios. Additives circumvent this through two distinct mechanistic pathways:

• Electrophilic Activation ( H3​PO4​ ): Brønsted acids protonate the imine substrate to form an iminium ion. Iminium ions are significantly more electrophilic, facilitating a much faster hydride transfer from the metal center[3]. Furthermore, the acid protonates the basic amine product, preventing it from poisoning the catalyst.

• Catalyst Activation ( I2​ ): Elemental iodine oxidizes the Ir(I) precatalyst to a highly active Ir(III)-hydride species in the presence of H2​ [5]. This eliminates dormant catalyst resting states, allowing the S/C ratio to be pushed higher.

Ir-catalyzed asymmetric hydrogenation cycle of 1-benzyl-3,4-dihydroisoquinoline.

Part 2: Quantitative Catalyst Performance Comparison

To facilitate your experimental design, the following table summarizes the benchmarked performance of various catalytic systems utilized for 3,4-dihydroisoquinoline derivatives.

Catalyst System	Chiral Ligand	Additive	S/C Ratio	Temp (°C)	H2​ Pressure (bar)	Yield (%)	ee (%)
[Ir(COD)Cl]2	(S)-P-Phos	H3​PO4​ (1.2 eq)	1000:1 to 3000:1	60	20	>95	98
[Ir(COD)Cl]2	(S)-BINAP	I2​ (10 mol%)	500:1	25	30	92	96
[Rh(COD)Cl]2	(S)-BINAP	None	100:1	25	50	88	98
RuCl2(p-cymene)	(R,R)-TsDPEN	None	200:1	40	30	90	95

(Note: Data synthesized from homologous optimization studies on 1-substituted-3,4-dihydroisoquinolines[3],[5],[2].)

Part 3: Troubleshooting Guide

Issue 1: Reaction stalls at 70-80% conversion when scaling up with S/C > 1000:1.

• Root Cause Analysis: High S/C ratios make the catalytic cycle extremely vulnerable to trace impurities. 1-benzyl-3,4-dihydroisoquinoline is highly susceptible to auto-oxidation at the benzylic carbon[6]. Furthermore, trace moisture hydrolyzes the imine into a ketone and a primary amine, permanently poisoning the Iridium center.

• Resolution:

  • Purify the substrate via vacuum distillation or by recrystallizing its HCl salt immediately prior to use.

  • Degas all reaction solvents (e.g., THF) using three strictly controlled freeze-pump-thaw cycles.

  • Ensure additive stoichiometry is exact; use 1.2 to 2.4 equivalents of anhydrous H3​PO4​ relative to the substrate to guarantee complete iminium formation[3].

Issue 2: Enantiomeric excess (ee) drops below 95%.

• Root Cause Analysis: A drop in ee is typically caused by background achiral reduction (often mediated by the metal center without the chiral ligand attached) or excessively high reaction temperatures accelerating non-selective pathways.

• Resolution: Lower the reaction temperature from 60 °C to 30 °C. To compensate for the resulting drop in kinetic rate, increase the H2​ pressure to 30-40 bar. Verify that the chiral ligand was stored under Argon, as phosphine oxidation directly destroys the chiral environment.

Part 4: Standard Operating Procedure (SOP)

Self-Validating Protocol for High S/C Asymmetric Hydrogenation This protocol utilizes the [Ir(COD)Cl]2 / (S)-P-Phos / H3​PO4​ system, optimized for maximum catalyst efficiency[3].

Step 1: Substrate Preparation Charge a high-pressure autoclave with purified 1-benzyl-3,4-dihydroisoquinoline (1.0 equiv). Add anhydrous THF to achieve a 0.4 M concentration. Slowly add 1.2 equivalents of anhydrous H3​PO4​ while stirring to form the iminium phosphate salt in situ.

• Causality: Forming the salt prior to catalyst introduction prevents the free imine from outcompeting the chiral ligand for metal coordination.

Step 2: Catalyst Activation (Glovebox Required) In a strictly inert glovebox ( O2​ < 1 ppm), dissolve [Ir(COD)Cl]2 (0.05 mol%, yielding an S/C of 2000:1) and (S)-P-Phos (0.11 mol%) in 2 mL of anhydrous, degassed THF. Stir for 30 minutes.

• Self-Validation Checkpoint: Visual confirmation of a homogenous, deep-colored solution indicates successful ligand exchange and complexation. Do not proceed if particulates remain.

Step 3: Reactor Loading & Pressurization Transfer the active catalyst solution to the autoclave. Seal the vessel and purge the headspace with N2​ (3 cycles), followed by H2​ (3 cycles). Pressurize the reactor to 20 bar of H2​ .

Step 4: Reaction & Monitoring Heat the reaction mixture to 60 °C under vigorous stirring (800+ RPM to eliminate gas-liquid mass transfer limitations).

• Self-Validation Checkpoint: Monitor the pressure drop in the hydrogen mass flow controller. The reaction is complete only when H2​ consumption strictly ceases (typically 4–8 hours).

Step 5: Workup & Validation Vent the reactor safely. Basify the mixture with saturated aqueous Na2​CO3​ to pH 10 to release the free (1S)-1-benzyl-1,2,3,4-tetrahydroisoquinoline. Extract with ethyl acetate, dry over Na2​SO4​ , and concentrate.

• Self-Validation Checkpoint: Validate the ee% via chiral HPLC (e.g., Chiralcel OD-H column) against a racemic standard before proceeding to downstream functionalization.

Step-by-step workflow for the optimized asymmetric hydrogenation protocol.

References

• Asymmetric Synthesis of Isoquinoline Alkaloids: 2004–2015. Chemical Reviews (ACS Publications).1

• The Development of an Asymmetric Hydrogenation Process for the Preparation of Solifenacin. Organic Process Research & Development (ACS Publications).3

• ChemInform Abstract: Organocatalytic Enantioselective Pictet-Spengler Reactions for the Syntheses of 1-Substituted 1,2,3,4-Tetrahydroisoquinolines. ResearchGate.5

• Benzyl (S)-(-)-1,2,3,4-tetrahydro-3-isoquinolinecarboxylate p-toluenesulfonic acid salt. Benchchem.2

• Construction of Pentacyclic Lamellarin Skeleton via Grob Reaction: Application to Total Synthesis of Lamellarins H and D. ResearchGate.6

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Benzyl (S)-(-)-1,2,3,4-tetrahydro-3-isoquinolinecarboxylate p-toluenesulfonic acid salt | 77497-97-3 | Benchchem [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Overcoming solubility issues of (1S)-1-benzyl-1,2,3,4-tetrahydroisoquinoline hydrochloride

Welcome to the technical support resource for (1S)-1-benzyl-1,2,3,4-tetrahydroisoquinoline hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to provide expert advice and practical solutions for overcoming common solubility challenges encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: I'm having trouble dissolving (1S)-1-benzyl-1,2,3,4-tetrahydroisoquinoline hydrochloride in aqueous buffers. Why is this happening?

A1: This is a common issue. As the hydrochloride salt of a secondary amine, the compound's solubility is highly dependent on pH.[1][2] The tetrahydroisoquinoline nitrogen has a basic pKa (predicted to be around 9.5), meaning it is protonated and positively charged at acidic to neutral pH, which promotes solubility in water.[3] However, in neutral or slightly basic buffers (pH > 7.4), the compound may begin to deprotonate to its free base form, which is significantly less water-soluble due to the hydrophobic benzyl and isoquinoline rings.[4] This can lead to precipitation or incomplete dissolution.

Q2: What is the best starting solvent for creating a high-concentration stock solution?

A2: For high-concentration stock solutions, organic solvents are recommended. Dimethyl sulfoxide (DMSO) is an excellent primary choice due to its strong solubilizing power for a wide range of organic molecules.[5] Ethanol is also a viable option. For a related compound, tetrahydrozoline hydrochloride, solubility is approximately 25 mg/mL in ethanol and 20 mg/mL in DMSO.[6] While not identical, this provides a useful starting point for estimation.

Q3: Can I dissolve the compound directly in PBS (pH 7.4) for my cell-based assay?

A3: Direct dissolution in PBS at high concentrations is likely to fail. The limited buffering capacity of PBS may not be sufficient to maintain a low enough pH to keep the compound fully protonated and dissolved, leading to precipitation of the less soluble free base.[1] It is standard practice to first prepare a concentrated stock in an organic solvent like DMSO and then perform serial dilutions into your aqueous assay buffer.[6] Ensure the final concentration of the organic solvent is low (typically <0.5%) to avoid artifacts in biological assays.

Q4: Is the compound stable in solution?

A4: In acidic to neutral aqueous solutions where it remains dissolved, the compound is generally stable. However, prolonged storage of aqueous solutions is not recommended, as hydrolysis or degradation can occur over time.[6] Stock solutions in anhydrous DMSO, when stored properly at -20°C or -80°C, are stable for extended periods. It is best practice to prepare fresh aqueous working solutions daily from the frozen organic stock.

Troubleshooting Guide: Overcoming Solubility Issues

This section provides a systematic approach to resolving common solubility problems. The underlying principle is to control the ionization state of the molecule and leverage appropriate solvent systems.

Issue 1: Precipitate forms when diluting a DMSO stock solution into aqueous buffer.

This is the most frequent challenge, occurring when the compound "crashes out" of solution as the solvent environment changes from organic to aqueous.

Causality Analysis:

The issue stems from a rapid shift in solvent polarity. The compound is soluble in DMSO, but when diluted into a buffer where its intrinsic aqueous solubility is low, it precipitates. The final concentration in the aqueous medium exceeds its solubility limit.

Solutions Workflow:

The following workflow diagram outlines a decision-making process for addressing this issue.

Caption: Decision workflow for troubleshooting precipitation.

Issue 2: The solid compound will not dissolve in water or acidic buffer.

Even in acidic conditions, dissolution can be slow or incomplete, especially at higher concentrations.

Causality Analysis:

This can be due to insufficient energy to overcome the crystal lattice energy of the solid salt. The kinetics of dissolution may be slow, or you may be exceeding the compound's maximum solubility even at an optimal pH.

Solutions:

• Apply Gentle Heat and Agitation: Warm the solution to 37-50°C and use a vortex mixer or sonicator. This increases the kinetic energy of the solvent molecules, aiding in the breakdown of the crystal structure. Do not boil, as this may degrade the compound.

• pH Adjustment: The hydrochloride salt itself creates an acidic environment upon dissolution. However, for higher concentrations, you may need to start with a slightly acidic vehicle (e.g., water adjusted to pH 4-5 with HCl) to ensure a sufficient excess of protons are available to keep the amine ionized.[2][7]

• Use a Co-solvent: Prepare the solution in a mixture of aqueous buffer and a water-miscible organic solvent. For example, a 10% ethanol or DMSO in buffer solution can significantly enhance solubility while remaining compatible with many downstream applications.

Issue 3: Need an organic solvent-free aqueous solution for in vivo studies.

Many animal studies prohibit the use of organic solvents like DMSO.

Causality Analysis:

The challenge is to maximize aqueous solubility without relying on organic co-solvents. This requires manipulating the formulation to create a more favorable environment for the drug molecule.

Advanced Formulation Strategies:

• pH Control: The most direct method is to formulate the compound in a pharmaceutically acceptable acidic buffer, such as a citrate buffer (pH 3-6). The exact pH should be determined empirically to find the optimal balance between solubility and physiological tolerance.

• Cyclodextrin Complexation: Cyclodextrins are cyclic oligosaccharides with a hydrophobic interior and a hydrophilic exterior.[8][9][10] They can encapsulate the hydrophobic benzyl group of the molecule, forming an inclusion complex that has greatly enhanced aqueous solubility.[11][12] Hydroxypropyl-β-cyclodextrin (HP-β-CD) is commonly used in parenteral formulations for this purpose.[8]

  • Mechanism: The hydrophobic part of the drug molecule partitions into the cyclodextrin's nonpolar cavity, while the hydrophilic exterior of the cyclodextrin interacts with water, effectively "cloaking" the poorly soluble portion of the drug.[9]

Protocols & Data

Protocol 1: Preparation of a 10 mM DMSO Stock Solution

This protocol provides a reliable method for creating a high-concentration stock for long-term storage and subsequent dilution.

Materials:

• (1S)-1-benzyl-1,2,3,4-tetrahydroisoquinoline hydrochloride (FW: 259.77 g/mol )

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Microcentrifuge tubes or amber glass vials

• Analytical balance and vortex mixer

Procedure:

• Calculation: To prepare 1 mL of a 10 mM solution, calculate the required mass: Mass = Molarity × Volume × Formula Weight Mass = (0.010 mol/L) × (0.001 L) × (259.77 g/mol ) = 0.0025977 g = 2.60 mg

• Weighing: Accurately weigh approximately 2.60 mg of the compound and place it into a clean vial.

• Solubilization: Add 1 mL of anhydrous DMSO to the vial.

• Mixing: Cap the vial securely and vortex thoroughly for 1-2 minutes. Gentle warming (to 37°C) can be applied if dissolution is slow. Ensure the solution is clear with no visible particulates.

• Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles. Store at -20°C or -80°C, protected from light and moisture.

Protocol 2: Preparation of a 1 mg/mL Aqueous Solution using HP-β-CD

This protocol is designed for creating an organic solvent-free formulation suitable for in vivo or sensitive in vitro applications.

Materials:

• (1S)-1-benzyl-1,2,3,4-tetrahydroisoquinoline hydrochloride

• Hydroxypropyl-β-cyclodextrin (HP-β-CD)

• Sterile water or saline

• Magnetic stirrer and stir bar

Procedure:

• Prepare Cyclodextrin Vehicle: Prepare a 10-20% (w/v) solution of HP-β-CD in sterile water or saline. For example, dissolve 1 g of HP-β-CD in water to a final volume of 10 mL. Stir until fully dissolved. This vehicle can be sterile-filtered.

• Add Compound: Weigh 1 mg of the compound for each 1 mL of the cyclodextrin vehicle.

• Complexation: Add the compound powder slowly to the stirring cyclodextrin solution.

• Mixing: Allow the mixture to stir at room temperature for 1-2 hours, or until the solution is completely clear. Sonication can expedite the process.

• Use: The resulting solution is ready for use. It is recommended to prepare this formulation fresh before each experiment.

Solubility Data Summary

The following table provides estimated solubility values based on data for structurally similar amine hydrochloride salts and general principles of organic chemistry. Note: These are not experimentally verified values for this specific compound and should be used as a guideline.

Solvent/Vehicle	Estimated Solubility	Temperature (°C)	Notes
Water (pH 4.0)	5-10 mg/mL	25	Solubility is highly dependent on maintaining an acidic pH.
PBS (pH 7.4)	< 0.1 mg/mL	25	Limited solubility due to deprotonation to the free base.
DMSO	> 20 mg/mL	25	Excellent solvent for creating high-concentration stocks.[5][6]
Ethanol	> 25 mg/mL	25	Good alternative to DMSO for stock solutions.[6]
10% HP-β-CD (aq)	1-5 mg/mL	25	Significantly improves aqueous solubility for in vivo use.[8]

Logical Relationship Diagram

This diagram illustrates the relationship between the compound's chemical form, pH, and resulting solubility.

Caption: pH effect on the ionization and solubility of the compound.

References

• Cyclodextrins: Advances in Chemistry, Toxicology, and Multifaceted Applications. MDPI. Available from: [Link]

• Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. PMC. Available from: [Link]

• Cyclodextrin as a Drug Carrier Increasing Drug Solubility. Touro Scholar. Available from: [Link]

• Cyclodextrin–Hydrogel Hybrids in Advanced Drug Delivery. PMC - NIH. Available from: [Link]

• A Review of Cyclodextrin Encapsulation and Intelligent Response for the Release of Curcumin. PMC. Available from: [Link]

• Solubilization techniques used for poorly water-soluble drugs. PMC - NIH. Available from: [Link]

• Isolation (Recovery) of amines. University of Alberta. Available from: [Link]

• New Strategy for the Synthesis of Tetrahydroisoquinoline Alkaloids. Organic Letters. Available from: [Link]

• Accuracy of calculated pH-dependent aqueous drug solubility. PubMed. Available from: [Link]

• Accuracy of calculated pH-dependent aqueous drug solubility. ResearchGate. Available from: [Link]

• Medicinal chemistry perspectives of 1,2,3,4-tetrahydroisoquinoline analogs – biological activities and SAR studies. Royal Society of Chemistry. Available from: [Link]

• pH-Solubility Profiles of Organic Bases and Their Hydrochloride Salts. PubMed. Available from: [Link]

• Solubility of Pharmaceuticals and Their Salts As a Function of pH. Industrial & Engineering Chemistry Research - ACS Publications. Available from: [Link]

• 1-Benzyl-1,2,3,4-Tetrahydroisoquinoline. PubChem. Available from: [Link]

• Substituted tetrahydroisoquinolines: synthesis, characterization, antitumor activity and other biological properties. ScienceDirect. Available from: [Link]

• A Review on Solubility Enhancement Methods for Poorly Water-soluble Drugs. Brieflands. Available from: [Link]

• Synthesis of Novel 1-Oxo-2,3,4-trisubstituted Tetrahydroisoquinoline Derivatives, Bearing Other Heterocyclic Moieties and Comparative Preliminary Study of Anti-Coronavirus Activity of Selected Compounds. MDPI. Available from: [Link]

• Synthesis and Contractile Activity of Substituted 1,2,3,4-Tetrahydroisoquinolines. MDPI. Available from: [Link]

• Use of biorelevant media for assessment of a poorly soluble weakly basic drug in the form of liquisolid compacts: in vitro and in vivo study. Taylor & Francis Online. Available from: [Link]

• Investigating a Soluble Pharmaceutical Salt: Albendazole Hydrochloride. Crystal Growth & Design - ACS Publications. Available from: [Link]

• Salt screening and characterization for poorly soluble, weak basic compounds: case study albendazole. IMR Press. Available from: [Link]

• Organocatalytic Enantioselective Pictet–Spengler Approach to Biologically Relevant 1-Benzyl-1,2,3,4-Tetrahydroisoquinoline Alkaloids. The Journal of Organic Chemistry - ACS Publications. Available from: [Link]

• Showing Compound 1-Benzyl-1,2,3,4-tetrahydroisoquinoline (FDB023308). FooDB. Available from: [Link]

• Use of 1-benzyl-1,2,3,4-tetrahyhydroisoquinoline for the manufacture of a medicament for improving cerebral function. Google Patents.

• 1-Benzyl-1,2,3,4-tetrahydroisoquinoline, an Endogenous Neurotoxic Compound, Disturbs the Behavioral and Biochemical Effects of l-DOPA. Springer Medizin. Available from: [Link]

• Dimethyl Sulfoxide (DMSO) Solubility Data. Gaylord Chemical. Available from: [Link]

Sources

• 1. Isolation (Recovery) [chem.ualberta.ca]
• 2. pH-Solubility Profiles of Organic Bases and Their Hydrochloride Salts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Showing Compound 1-Benzyl-1,2,3,4-tetrahydroisoquinoline (FDB023308) - FooDB [foodb.ca]
• 4. 1-Benzyl-1,2,3,4-Tetrahydroisoquinoline | C16H17N | CID 98468 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. ptacts.uspto.gov [ptacts.uspto.gov]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 9. touroscholar.touro.edu [touroscholar.touro.edu]
• 10. Cyclodextrin–Hydrogel Hybrids in Advanced Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Cyclodextrins: Advances in Chemistry, Toxicology, and Multifaceted Applications [mdpi.com]
• 12. A Review of Cyclodextrin Encapsulation and Intelligent Response for the Release of Curcumin - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of Trace Impurities in (1S)-1-Benzyl-1,2,3,4-tetrahydroisoquinoline

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I frequently guide researchers and drug development professionals through the complex purification landscapes of chiral building blocks. (1S)-1-Benzyl-1,2,3,4-tetrahydroisoquinoline is a critical intermediate for pharmaceuticals like solifenacin and various isoquinoline alkaloids. However, its synthesis—whether via asymmetric transfer hydrogenation or Pictet-Spengler cyclization—often leaves behind trace impurities that can derail downstream active pharmaceutical ingredient (API) manufacturing.

This guide provides a diagnostic framework and self-validating protocols to isolate the pure (1S)-enantiomer.

Diagnostic Troubleshooting Workflow

Diagnostic workflow for identifying and clearing trace impurities from 1-benzyl-THIQ batches.

Module 1: Stereochemical Purity & Chiral Resolution

Q: My asymmetric hydrogenation yielded an 85% ee mixture. How do I clear the residual (1R)-enantiomer impurity to achieve >99% ee?

A: The presence of the (1R)-enantiomer is a common byproduct of incomplete stereocontrol during the reduction of the 3,4-dihydroisoquinoline precursor. To enrich the (1S)-enantiomer, we rely on diastereomeric salt resolution. The resolution of tetrahydroisoquinoline racemates by cocrystallization with chiral acids, such as tartaric acid derivatives, is a highly reliable and historically validated method (1)[1]. By pairing the amine with a chiral acid, you create two diastereomeric salts with distinct lattice energies and solubilities.

Table 1: Quantitative Comparison of Chiral Resolving Agents

Resolving Agent	Optimal Solvent System	Target Enantiomer	Expected ee%	Typical Yield
L-(+)-Tartaric Acid	Methanol / Water	(1S)	>98%	35–40%
(-)-Di-p-toluoyl-L-tartaric acid	1,4-Dioxane / Toluene	(1S)	>99%	40–45%
L-Dibenzoyltartaric acid	1,4-Dioxane	(1R) enrichment	>99%	40–45%

Note: Data adapted from optimized synthetic pathways for chiral precursors (2)[2].

Protocol 1: Diastereomeric Salt Resolution (Self-Validating System)

Causality Focus: The choice of a mixed solvent system (e.g., 1,4-dioxane/toluene) is critical. The dielectric constant must perfectly balance the solubility of the monomeric amine and the polymeric hydrogen-bonded network of the tartrate salt. Chiral resolution of racemic 1-benzyl-1,2,3,4-tetrahydroisoquinoline derivatives is highly effective using L-dibenzoyltartaric acid in 1,4-dioxane/toluene[2].

• Dissolution: Suspend 10.0 g of the enantio-enriched (1S)-1-benzyl-1,2,3,4-tetrahydroisoquinoline in 50 mL of 1,4-dioxane.

• Salt Formation: Add 1.0 equivalent of (-)-di-p-toluoyl-L-tartaric acid. Heat the mixture to 80 °C until a homogeneous solution forms.

• Controlled Crystallization: Remove from heat and allow the flask to cool ambiently to 20 °C over 4 hours, then transfer to 4 °C for 12 hours.

  • Self-Validation Checkpoint: If the solution turns cloudy immediately upon removing heat, you are crashing out both diastereomers (kinetic precipitation). Reheat and add 5 mL of toluene to increase the solubility threshold, ensuring only the thermodynamically stable (1S)-salt crystallizes.

• Isolation: Filter the resulting needle-like crystals and wash with cold toluene (2 × 10 mL).

• Free-Basing: Suspend the crystals in 50 mL of water. Add 1M NaOH dropwise until the pH reaches 10.5. Extract with dichloromethane (3 × 30 mL), dry over Na₂SO₄, and concentrate.

Module 2: Clearance of Oxidation Products

Q: My isolated product has a slight yellow tint, and LC-MS shows an [M-2] impurity peak at m/z 222.1. What is this, and how do I remove it?

A: The [M-2] peak corresponds to 1-benzyl-3,4-dihydroisoquinoline. Tetrahydroisoquinolines are highly susceptible to air oxidation in solution, which regenerates the aromatized imine byproduct. Fortunately, because the oxidized impurity has different basicity and solubility profiles, it can be easily removed by a targeted aqueous workup (3)[3].

Protocol 2: Acid-Base Extraction Workflow

Causality Focus: The secondary amine of the tetrahydroisoquinoline has a pKa of ~9.5, whereas the imine nitrogen of the dihydroisoquinoline is significantly less basic (pKa ~5-6). By carefully modulating the pH, we can selectively partition the molecules.

• Organic Dissolution: Dissolve the crude yellow mixture in ethyl acetate (10 mL/g of crude).

• Selective Protonation: Wash the organic layer with 0.1 M HCl (pH ~1). Both the target amine and the impurity will protonate and move to the aqueous layer. Discard the organic layer (which now holds neutral organic impurities).

• Differential Basification: Slowly add saturated aqueous Na₂CO₃ to the aqueous layer until the pH reaches exactly 8.0.

  • Self-Validation Checkpoint: At pH 8.0, the weaker base (the oxidized imine impurity) is deprotonated and becomes lipophilic, while the target (1S)-amine remains protonated and water-soluble.

• Impurity Extraction: Wash the aqueous layer with fresh ethyl acetate. The yellow tint (imine) will migrate into the organic layer. Discard this organic layer.

• Target Recovery: Adjust the aqueous layer to pH 10.5 using 1M NaOH. Extract with ethyl acetate, dry over Na₂SO₄, and concentrate in vacuo to yield the pure, colorless (1S)-1-benzyl-1,2,3,4-tetrahydroisoquinoline.

Module 3: Trace Catalyst Scavenging

Q: We used a Ruthenium-based transfer hydrogenation catalyst. How do we ensure no heavy metals remain coordinated to the product?

A: Transition metals like Ru and Ir have a high affinity for the basic nitrogen of the tetrahydroisoquinoline ring. Standard aqueous workups often fail to break these coordination complexes. We must introduce a functionalized silica scavenger that outcompetes the product for the metal.

Protocol 3: Silica-Thiol Scavenging

Causality Focus: Soft metals (like Ru) form exceptionally strong bonds with soft ligands (like thiols) according to Hard-Soft Acid-Base (HSAB) theory. By introducing a silica-bound thiol, we strip the metal from the nitrogen, trapping it on the solid support.

• Preparation: Dissolve the amine in dichloromethane (DCM).

• Scavenger Addition: Add 3.0 equivalents (relative to the initial catalyst loading) of SiliaMetS® Thiol (or equivalent functionalized silica).

• Incubation: Stir the suspension at 40 °C for 4 hours.

  • Self-Validation Checkpoint: The silica should turn from off-white to dark brown/black as it absorbs the ruthenium. If the silica remains pale, the metal is either absent or the temperature is too low to break the amine-Ru coordination bond.

• Filtration: Filter the mixture through a pad of Celite to remove the silica-bound metal, and concentrate the filtrate.

Table 2: Typical Impurity Profiles and Analytical Markers

Impurity Class	Structural Marker	LC-MS Signature	Diagnostic ¹H NMR Shift
(1R)-Enantiomer	Stereocenter inversion at C1	[M+H]⁺ = 224.1	Identical to (1S); requires Chiral SFC
Oxidation Product	C=N double bond (imine)	[M+H]⁺ = 222.1	Downfield imine proton (~8.5 ppm)
Ru/Ir Catalyst	Heavy metal coordination	Distinct Isotope pattern	Broadening of amine N-H peak

References

• Ruiz-Olalla, A., Würdemann, M. A., Wanner, M. J., Ingemann, S., van Maarseveen, J. H., & Hiemstra, H. "Organocatalytic Enantioselective Pictet–Spengler Approach to Biologically Relevant 1-Benzyl-1,2,3,4-Tetrahydroisoquinoline Alkaloids." The Journal of Organic Chemistry (ACS Publications).
• "Two optimized synthetic pathways toward a chiral precursor of Mivacurium chloride and other skeletal muscle relaxants." ResearchGate.
• "Asymmetric Synthesis of a 5,6,7,8-Tetrahydro-1,6-naphthyridine Scaffold Leading to Potent Retinoid-Related Orphan Receptor γt Inverse Agonist TAK-828F." ACS Publications.

Sources

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• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

(1S)-1-Benzyl-1,2,3,4-tetrahydroisoquinoline vs. Papaverine: Comparative Pharmacology Guide

Executive Summary

The benzylisoquinoline alkaloid family provides a fascinating case study in how subtle structural modifications dictate profound pharmacological shifts. This guide objectively compares papaverine , a fully aromatic opium alkaloid, with (1S)-1-benzyl-1,2,3,4-tetrahydroisoquinoline ((1S)-1-BnTIQ) , a saturated, chiral derivative. While papaverine is a classic peripheral vasodilator acting via phosphodiesterase (PDE) inhibition[1], (1S)-1-BnTIQ acts centrally as a neuromodulator, an endogenous parkinsonism-inducing agent, and a multidrug resistance (MDR) reverser[2],[3]. For drug development professionals, understanding the structure-activity relationship (SAR) between these two compounds is critical for designing targeted central nervous system (CNS) or cardiovascular therapeutics.

Structural and Chemical Foundations

Papaverine: The Aromatic Scaffold

Papaverine (1-(3,4-dimethoxybenzyl)-6,7-dimethoxyisoquinoline) features a fully aromatic, planar isoquinoline core.

• Chemical Behavior: The aromaticity renders the molecule achiral and highly lipophilic. It lacks a basic secondary amine, which restricts its interaction with monoamine transporters in the CNS.

• Target Affinity: Its planar structure allows it to intercalate into the hydrophobic catalytic pockets of phosphodiesterases (PDEs), making it a potent, albeit non-selective, PDE inhibitor[1].

(1S)-1-Benzyl-1,2,3,4-tetrahydroisoquinoline: The Chiral Neuromodulator

The reduction of the isoquinoline B-ring yields a saturated, piperidine-like heterocycle.

• Chemical Behavior: This saturation introduces a chiral center at the C1 position and creates a basic secondary amine with a pKa of approximately 9.5, facilitating protonation under physiological conditions[1].

• Target Affinity: The (1S) stereocenter allows the molecule to mimic the spatial conformation of endogenous catecholamines (like dopamine). This structural homology enables (1S)-1-BnTIQ to cross the blood-brain barrier (BBB) efficiently, accumulate in dopaminergic neurons, and interact with central cholinergic pathways[4],[5].

Comparative Pharmacological Profiles

Papaverine: Peripheral Vasodilation

Papaverine acts primarily as a non-selective inhibitor of PDE enzymes (specifically PDE10A, PDE3, and PDE4). By inhibiting the degradation of cyclic adenosine monophosphate (cAMP) and cyclic guanosine monophosphate (cGMP), it upregulates protein kinase A (PKA) and PKG pathways. This cascade phosphorylates myosin light-chain kinase (MLCK) and modulates calcium ion channels, ultimately leading to smooth muscle relaxation and vasodilation[1].

Papaverine-mediated phosphodiesterase inhibition leading to smooth muscle relaxation.

(1S)-1-BnTIQ: Central Neuromodulation & Cytotoxicity

The pharmacology of (1S)-1-BnTIQ is highly localized to the CNS and cellular efflux pumps:

• Dopaminergic Modulation & Neurotoxicity: 1-BnTIQ is an endogenous neurotoxin that accumulates in the substantia nigra. It significantly alters the levels of nitric oxide (NO), S-nitrosothiols, and glutathione (GSH) in dopaminergic structures[5]. At high concentrations, it inhibits mitochondrial complex I, inducing bradykinesia and Parkinsonian symptoms[2],[5].

• Cognitive Enhancement: At lower, controlled therapeutic doses, 1-BnTIQ exerts a sustained and selective central cholinergic effect, which has been shown to markedly improve memory disturbance and enhance normal memory retention[4].

• MDR Reversal: Derivatives of 1-BnTIQ act as potent multidrug resistance (MDR) modulators. By inhibiting P-glycoprotein (P-gp) efflux pumps, they increase the intracellular accumulation of chemotherapeutics like doxorubicin in resistant cancer cell lines[3],[6].

(1S)-1-BnTIQ central dopaminergic accumulation and subsequent neuromodulatory effects.

Quantitative Pharmacological Comparison

Parameter	Papaverine	(1S)-1-Benzyl-1,2,3,4-tetrahydroisoquinoline
Primary Target	Phosphodiesterases (PDE10A, PDE3, PDE4)	Dopamine Transporter (DAT), P-glycoprotein, Cholinergic receptors
Mechanism of Action	cAMP/cGMP accumulation	NO/GSH modulation, Mitochondrial Complex I inhibition
Primary Indication	Vasospasm, erectile dysfunction, smooth muscle spasms	Experimental: Memory enhancement, MDR reversal, PD modeling
Aromaticity	Fully aromatic isoquinoline	Saturated B-ring (piperidine-like)
Chirality	Achiral	Chiral (C1 stereocenter)
Basicity (pKa)	~6.4 (Weak base)	~9.5 (Strong secondary amine)
BBB Permeability	Moderate (acts peripherally)	High (accumulates in substantia nigra)

Experimental Protocols

To validate the divergent pharmacological profiles of these compounds, researchers must employ distinct assay methodologies. The following protocols are designed as self-validating systems to ensure scientific integrity.

Protocol A: TR-FRET cAMP Accumulation Assay (Papaverine PDE Activity)

Objective: Quantify the IC50 of papaverine against PDE4 by measuring intracellular cAMP accumulation.

• Step 1: Cell Preparation. Seed HEK293 cells expressing PDE4 in a 384-well microplate at 5,000 cells/well.

  • Causality: HEK293 cells provide a clean background with low endogenous PDE interference, ensuring the signal is specific to the transfected PDE4.

• Step 2: Compound Incubation. Treat cells with a serial dilution of papaverine (0.1 nM to 100 μM). Include IBMX (3-isobutyl-1-methylxanthine) as a positive control.

  • Causality: IBMX is a non-selective PDE inhibitor. Using it establishes the maximum possible baseline of cAMP accumulation, validating the dynamic range of the assay.

• Step 3: Adenylate Cyclase Activation. Add Forskolin (10 μM) to all wells for 30 minutes.

  • Causality: Forskolin directly activates adenylate cyclase to produce cAMP. Without it, basal cAMP levels are too low to accurately measure PDE-mediated degradation.

• Step 4: TR-FRET Detection. Lyse cells and add Europium-cryptate-labeled cAMP and d2-labeled anti-cAMP antibodies. Measure time-resolved fluorescence resonance energy transfer (TR-FRET) at 620 nm and 665 nm.

  • Causality: Unlabeled intracellular cAMP competes with the Europium-labeled cAMP for antibody binding. A decrease in the FRET signal (665/620 ratio) directly correlates to higher intracellular cAMP, confirming PDE inhibition by papaverine.

Protocol B: In Vivo Microdialysis & NO Modulation Assay ((1S)-1-BnTIQ)

Objective: Measure the real-time effect of (1S)-1-BnTIQ on striatal nitric oxide (NO) and dopamine efflux in murine models.

• Step 1: Stereotaxic Surgery. Implant a microdialysis guide cannula into the right striatum of anesthetized Wistar rats (coordinates: AP +1.0 mm, ML -3.0 mm, DV -4.5 mm). Allow 5 days for recovery.

  • Causality: The striatum is the primary terminal field for dopaminergic neurons originating in the substantia nigra, making it the exact anatomical locus where 1-BnTIQ exerts its neuromodulatory and toxic effects[5].

• Step 2: Probe Insertion & Baseline. Insert a microdialysis probe and perfuse artificial cerebrospinal fluid (aCSF) at 2 μL/min. Collect fractions every 20 minutes to establish a stable baseline.

• Step 3: Compound Administration. Administer (1S)-1-BnTIQ (50 mg/kg, i.p.). Include a cohort pre-treated with L-NAME (an NO synthase inhibitor).

  • Causality: The (1S) enantiomer is utilized because stereospecificity dictates transporter affinity[7]. Pre-treating with L-NAME validates whether the observed changes in S-nitrosothiols and GSH are strictly dependent on NO synthesis[5].

• Step 4: HPLC-ECD & Griess Assay. Analyze dialysate fractions for dopamine using High-Performance Liquid Chromatography with Electrochemical Detection (HPLC-ECD). Quantify NO metabolites (nitrite/nitrate) using the Griess reagent assay.

  • Causality: HPLC-ECD provides the femtomolar sensitivity required for endogenous dopamine detection, while the Griess assay confirms the upregulation of NO, validating 1-BnTIQ's distinct mechanism of action compared to classical PDE inhibitors.

Sources

• 1. Isoquinoline — Grokipedia [grokipedia.com]
• 2. Tetrahydroisoquinoline - Wikipedia [en.wikipedia.org]
• 3. benthamscience.com [benthamscience.com]
• 4. WO1997036589A1 - Use of 1-benzyl-1,2,3,4-tetrahyhydroisoquinoline for the manufacture of a medicament for improving cerebral function - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. benthamdirect.com [benthamdirect.com]
• 7. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

A Guide to the Safe and Compliant Disposal of (1S)-1-Benzyl-1,2,3,4-tetrahydroisoquinoline

This document provides a detailed operational and disposal guide for (1S)-1-Benzyl-1,2,3,4-tetrahydroisoquinoline (CAS No. 19716-56-4). As a nitrogen-containing heterocyclic compound, its handling and disposal require a systematic approach to ensure laboratory safety, regulatory compliance, and environmental protection. This guide is designed for researchers, scientists, and drug development professionals who utilize this compound in their work. The procedures outlined herein are based on established best practices for chemical waste management and are intended to supplement, not replace, your institution's specific Environmental Health & Safety (EHS) protocols.

Hazard Assessment and Waste Characterization

The foundational principle of proper chemical disposal is a thorough understanding of the substance's hazards.[1] While comprehensive toxicological data for this specific enantiomer may be limited, a hazard assessment can be reliably inferred from its chemical class and data on structurally similar compounds.

(1S)-1-Benzyl-1,2,3,4-tetrahydroisoquinoline is a substituted tetrahydroisoquinoline. The parent compound, 1,2,3,4-Tetrahydroisoquinoline, is classified as a hazardous substance with significant health risks. It is crucial to handle the benzyl-substituted derivative with the same, if not greater, level of caution.

Inferred Hazard Profile:

Hazard Type	Description	Rationale & Authoritative Source
Corrosivity	May cause severe skin burns and eye damage. As an amine, it can be alkaline.	The parent compound, 1,2,3,4-Tetrahydroisoquinoline, is classified as Skin Corrosion Category 1B and Serious Eye Damage Category 1.
Toxicity	Harmful if swallowed, in contact with skin, or inhaled.	The parent compound is classified as Acute Toxicity 3 (Oral), 2 (Dermal), and 4 (Inhalation). While the benzyl group may alter the toxicity profile, the compound should be treated as toxic.
Reactivity	Stable under normal conditions. Incompatible with strong oxidizing agents and strong acids.	Hazardous decomposition can produce toxic nitrogen oxides (NOx) and carbon monoxide upon combustion.[2]
Environmental	Potentially harmful to aquatic life.	Many nitrogen-containing heterocyclic compounds are ecotoxic. Avoid release to the environment.

Waste Classification:

Based on this profile, any waste containing (1S)-1-Benzyl-1,2,3,4-tetrahydroisoquinoline must be classified as hazardous chemical waste . In the United States, under the Resource Conservation and Recovery Act (RCRA), this waste would likely be categorized by its characteristics rather than being a specifically "listed" waste.[2][3]

• Corrosivity (D002): If the waste is an aqueous solution with a pH ≥ 12.5.[3]

• Toxicity (D-Code Varies): If the concentration of the substance exceeds regulatory thresholds, determined by methods like the Toxicity Characteristic Leaching Procedure (TCLP).[3]

Given these potential classifications, the most prudent and compliant approach is to manage all waste streams containing this compound as hazardous.

On-Site Waste Management and Segregation Protocol

Proper management begins at the point of generation.[4] Adherence to a systematic collection and storage protocol is essential to prevent accidental exposures and environmental release.

Step-by-Step Waste Collection:

• Designate a Waste Container:

  • Container Type: Use a dedicated, chemically compatible waste container. High-density polyethylene (HDPE) or glass bottles are typically appropriate. The original product container is often the best choice for surplus or unwanted material.[5]

  • Condition: Ensure the container is in good condition, free from leaks, and has a securely fitting cap.[5] Never use food or beverage containers for waste.

• Label the Container Correctly:

  • Clarity: Affix a hazardous waste label provided by your institution's EHS department as soon as the first drop of waste is added.

  • Content Identification: Clearly write out the full chemical name: "(1S)-1-Benzyl-1,2,3,4-tetrahydroisoquinoline." Avoid using abbreviations or chemical formulas.[6]

  • Composition: If it is a mixed waste stream (e.g., dissolved in a solvent), list all components and their approximate percentages.

  • Hazard Indication: Mark the appropriate hazard boxes on the label (e.g., Toxic, Corrosive).

• Segregate Incompatible Wastes:

  • Principle of Segregation: Chemical incompatibility is a primary cause of laboratory accidents. Store this amine-based waste separately from strong acids and strong oxidizing agents to prevent violent reactions.[1][2]

  • Storage Location: Keep the waste container in a designated "Satellite Accumulation Area" (SAA), which must be at or near the point of generation.[4] The SAA should be a well-ventilated area, such as a chemical fume hood, with secondary containment (e.g., a plastic tub) to contain potential spills.

Disposal Workflow and Logistics

The disposal of hazardous waste is a regulated process that culminates in its transfer to a licensed treatment, storage, and disposal facility (TSDF). Your institution's EHS department is the sole entity authorized to manage this final step.

Disposal Decision and Action Workflow:

The following diagram illustrates the procedural flow from waste generation to final disposal.

Caption: Disposal workflow for (1S)-1-Benzyl-1,2,3,4-tetrahydroisoquinoline waste.

Procedure for Final Disposal:

• Container Management: Keep the waste container securely closed at all times, except when adding waste.

• Accumulation Limits: Be aware of the accumulation limits for your SAA. In the U.S., this is typically 55 gallons of hazardous waste or 1 quart of acutely toxic (P-listed) waste.[4]

• Initiate Pickup Request: Once the container is full or the project is complete, submit a chemical waste pickup request to your EHS department through their designated system.

• Do Not Dispose via Drain: Under no circumstances should this chemical or its solutions be poured down the sanitary sewer.[5] This action is a serious regulatory violation and poses a threat to aquatic ecosystems.

Emergency Procedures for Spills and Exposures

Immediate and correct action is vital in the event of an accidental release.

• Minor Spill (in a fume hood):

  • Alert personnel in the immediate area.

  • Wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety goggles, and nitrile gloves.

  • Absorb the spill with an inert material like vermiculite, sand, or a chemical absorbent pad.[2]

  • Collect the contaminated absorbent material into a designated hazardous waste container.

  • Clean the spill area with a suitable solvent, and collect the cleaning materials as hazardous waste.

• Major Spill (outside a fume hood):

  • Evacuate the laboratory immediately and alert others.

  • If safe to do so, close the laboratory doors to contain vapors.

  • Contact your institution's EHS emergency line for assistance. Do not attempt to clean up a large spill yourself.[5]

• Personal Exposure:

  • Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek medical attention.

  • Eye Contact: Immediately flush eyes with gently flowing water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.

Decontamination and Empty Container Disposal

An "empty" container that held this chemical is not necessarily non-hazardous.

• Triple Rinsing: To render a container non-hazardous, it must be triple-rinsed.[5]

  • Use a solvent (such as water or ethanol) capable of removing the chemical residue.

  • Each rinse should use a volume of solvent equal to about 5-10% of the container's volume.

  • Crucially, collect all three rinsate portions as hazardous chemical waste. [5]

• Container Disposal: Once triple-rinsed, deface or remove the original label to prevent confusion.[6] The clean, decontaminated container can then typically be disposed of in the regular trash or recycled, according to institutional policy.

By adhering to these rigorous procedures, you ensure the safe handling and compliant disposal of (1S)-1-Benzyl-1,2,3,4-tetrahydroisoquinoline, upholding your commitment to a safe laboratory environment and responsible scientific practice.

References

• Republic Services. (2025, October 23). Best Practices for Managing Laboratory Waste.
• University of Pennsylvania EHRS. (2003, February 15). LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES.
• National Institutes of Health. Prudent Practices in the Laboratory: Management of Waste. NCBI Bookshelf.
• Vanderbilt University Medical Center. Laboratory Guide for Managing Chemical Waste.
• World Health Organization. LABORATORY WASTE MANAGEMENT GUIDELINES.
• Cole-Parmer. (2005, October 3). Material Safety Data Sheet - 1,2,3,4-Tetrahydroisoquinoline, 95%.
• Emory University. Chemical Waste Disposal Guidelines.
• Sigma-Aldrich. (2026, March 16). SAFETY DATA SHEET - cis-3,7-Dimethyl-2,6-octadien-1-ol.
• Tokyo Chemical Industry. (2025, July 7). SAFETY DATA SHEET - 6,7-Dimethoxy-1,2,3,4-tetrahydroisoquinoline Hydrochloride.
• Fisher Scientific. (2010, November 30). SAFETY DATA SHEET - 5,6,7,8-Tetrahydroisoquinoline.
• PubChem. 1-Benzyl-1,2,3,4-Tetrahydroisoquinoline. National Center for Biotechnology Information.
• McGill University. Chemical waste | Hazardous Waste Management.
• Sigma-Aldrich. (2025, November 6). SAFETY DATA SHEET - Benzylamine.
• Sigma-Aldrich. 1,2,3,4-Tetrahydroisoquinoline 95 91-21-4.
• U.S. Environmental Protection Agency. (2026, March 20). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes.

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